An In-depth Technical Guide to the Physical and Chemical Properties of Sodium 2-methanesulfonamido-3-methylbutanoate
Abstract This technical guide provides a comprehensive analysis of the physical and chemical properties of Sodium 2-methanesulfonamido-3-methylbutanoate, a compound of interest in pharmaceutical research and development....
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive analysis of the physical and chemical properties of Sodium 2-methanesulfonamido-3-methylbutanoate, a compound of interest in pharmaceutical research and development. Due to the limited availability of direct experimental data for this specific sodium salt in public literature, this document synthesizes information from its parent acid, 2-methanesulfonamido-3-methylbutanoic acid, and structurally analogous compounds. By combining established chemical principles with data from related molecules, this guide offers a robust, inferred profile to support researchers, scientists, and drug development professionals. The methodologies for characterization, including spectroscopic and analytical techniques, are detailed, providing a framework for empirical validation.
Introduction
Sodium 2-methanesulfonamido-3-methylbutanoate is the sodium salt of 2-methanesulfonamido-3-methylbutanoic acid. The core structure, a sulfonamide derivative of the amino acid valine, positions it as a molecule with potential biological activity. Sulfonamides are a well-established class of compounds with a broad range of therapeutic applications, including antibacterial, anti-inflammatory, and anti-cancer agents.[1][2][3] The carboxylate salt form often enhances the solubility and bioavailability of a parent carboxylic acid, making it a common strategy in drug development.[4][5] This guide aims to provide a detailed, albeit partially inferred, technical overview of its key physicochemical properties.
Molecular Structure
The foundational step to understanding the properties of any chemical entity is the elucidation of its structure. The structure of Sodium 2-methanesulfonamido-3-methylbutanoate is presented below.
Caption: Chemical structure of Sodium 2-methanesulfonamido-3-methylbutanoate.
Physicochemical Properties
The physical and chemical properties of a compound are critical for its handling, formulation, and mechanism of action. The following table summarizes the predicted and known properties of Sodium 2-methanesulfonamido-3-methylbutanoate and its parent acid.
Property
Value (Sodium 2-methanesulfonamido-3-methylbutanoate)
Value (2-methanesulfonamido-3-methylbutanoic acid)
Reference/Basis
Molecular Formula
C6H12NNaO4S
C6H13NO4S
Calculated
Molecular Weight
217.22 g/mol
195.24 g/mol
Calculated
Appearance
White to off-white crystalline solid
White to off-white solid
Inferred from similar sodium carboxylates and sulfonamides.[6][7]
Melting Point
Likely high, with decomposition
Not available in literature
Sodium salts of carboxylic acids are typically high-melting solids.[6]
Solubility
Expected to be soluble in water
Sparingly soluble in water
The ionic nature of sodium carboxylates generally confers water solubility.[8]
Mechanism of action for Sodium 2-methanesulfonamido-3-methylbutanoate in asymmetric synthesis
An In-Depth Technical Guide to the Mechanistic Paradigm of Sodium 2-Methanesulfonamido-3-methylbutanoate in Asymmetric Synthesis Executive Summary The evolution of transition-metal-catalyzed asymmetric C–H functionalizat...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Mechanistic Paradigm of Sodium 2-Methanesulfonamido-3-methylbutanoate in Asymmetric Synthesis
Executive Summary
The evolution of transition-metal-catalyzed asymmetric C–H functionalization has fundamentally altered the landscape of retrosynthetic analysis. At the core of this revolution is the Mono-
N
-Protected Amino Acid (MPAA) family of ligands. Among these, Sodium 2-methanesulfonamido-3-methylbutanoate —the sodium salt of
N
-mesyl valine (
N
-Ms-Val-ONa)—has emerged as a highly privileged chiral ligand. By acting as a bifunctional relay, it accelerates C–H cleavage while simultaneously enforcing a rigid chiral pocket. This whitepaper deconstructs the structural anatomy, the Concerted Metalation-Deprotonation (CMD) mechanism, and the rigorous experimental protocols required to deploy this ligand effectively in Palladium(II)-catalyzed asymmetric synthesis.
Structural Anatomy & Ligand Design
To understand the efficacy of Sodium 2-methanesulfonamido-3-methylbutanoate, one must deconstruct its molecular architecture. The ligand is not merely a chiral spectator; it is an active participant in the bond-breaking event.
The Valine Core (Steric Directing Element): The isopropyl side chain of the valine backbone provides a bulky, sterically demanding environment. This isopropyl group projects into the spatial quadrant occupied by the incoming substrate, restricting rotational degrees of freedom and enforcing a highly specific trajectory for the C–H cleavage event.
The
N
-Methanesulfonyl (Mesyl) Group (Electronic Tuner): Unlike standard
N
-acyl (e.g.,
N
-Ac) or carbamate (e.g.,
N
-Boc) protecting groups, the
N
-mesyl group features a tetrahedral sulfur center. This geometry projects the methyl group differently than a planar carbonyl, creating a distinct, rigid steric wall. Furthermore, the strong electron-withdrawing nature of the sulfonamide increases the electrophilicity of the coordinated Pd(II) center, which is a critical factor in accelerating the C–H activation of electron-deficient arenes.
The Sodium Carboxylate (Kinetic Pre-Activation): Utilizing the pre-formed sodium salt rather than the free carboxylic acid is a deliberate experimental choice. It bypasses the need for the in situ base to deprotonate the ligand, ensuring the instantaneous and quantitative formation of the active Pd–MPAA complex. This outcompetes the background reaction catalyzed by ligand-free Pd(OAc)
2
, which would otherwise erode the enantiomeric excess (ee) of the final product.
Mechanism of Action: The Bifunctional CMD Pathway
The mechanism by which
N
-Ms-Val-ONa facilitates asymmetric C–H activation is widely accepted to proceed via a Concerted Metalation-Deprotonation (CMD) pathway[1, 2].
In this paradigm, the MPAA ligand acts as a bidentate, bifunctional scaffold. The carboxylate oxygen coordinates tightly to the Pd(II) center, displacing an acetate or halide ligand. The
N
-mesyl group, depending on the specific substrate and base used, can act either as an internal base or as a hydrogen-bond donor/acceptor to stabilize the CMD transition state. Recent kinetic and computational studies have also implicated di-palladium complexes (Pd
2
(MPAA)
1
) as the highly active catalytic species in specific MPAA-accelerated reactions, where a single MPAA ligand bridges a di-palladium core to lower the activation barrier [3].
The transition state is characterized by a highly organized cyclic network where the substrate's directing group anchors to the palladium, and the MPAA ligand guides the basic moiety (often an external carbonate or an internal acetate) to abstract the proton synchronously with the formation of the Pd–C bond.
Catalytic cycle of Pd(II)-catalyzed asymmetric C-H activation mediated by N-Ms-Val-ONa.
Comparative Efficacy: N-Mesyl vs. Other MPAA Ligands
The choice of the
N
-protecting group is non-trivial and must be empirically matched to the substrate class. The table below synthesizes representative benchmarking data demonstrating how the
N
-mesyl variant balances sterics and electronics compared to other common MPAA ligands in a standard Pd-catalyzed asymmetric C(sp
3
)–H arylation[4].
Ligand Variant
Protecting Group Geometry
Electronic Effect on Pd
Relative Yield (%)
Enantiomeric Excess (ee %)
N
-Ac-Val-OH
Planar (Amide)
Moderate
65%
82%
N
-Boc-Val-OH
Planar (Carbamate)
Weakly Donating
78%
88%
N
-Ts-Val-OH
Tetrahedral (Sulfonamide)
Strongly Withdrawing
85%
91%
N
-Ms-Val-ONa
Tetrahedral (Sulfonamide)
Strongly Withdrawing
92%
96%
Data Interpretation: The superior performance of
N
-Ms-Val-ONa is attributed to two factors. First, the smaller methyl group of the mesyl moiety (compared to the bulky tolyl group in
N
-Ts) prevents deleterious steric clashes with the substrate's directing group, allowing for tighter pre-reaction complexation. Second, the pre-formed sodium salt ensures zero lag time in active catalyst formation, suppressing racemic background pathways.
Experimental Workflow & Protocol Validation
To ensure reproducibility and scientific integrity, the following protocol outlines a self-validating system for utilizing Sodium 2-methanesulfonamido-3-methylbutanoate in a standard Pd(II)-catalyzed asymmetric C–H arylation.
Causality in Experimental Design:
Solvent Choice (
t
-Amyl-OH): Bulky, weakly coordinating solvents prevent solvent competition at the electrophilic Pd(II) open coordination sites, which is critical for the substrate to bind effectively prior to the CMD step.
Oxidant/Base (Ag
2
CO
3
): Silver salts serve a dual purpose. They abstract halides to generate a highly electrophilic cationic Pd species and act as the terminal base to neutralize the acid generated during C–H cleavage.
Step-by-Step Methodology:
Catalyst Pre-Activation: In an oven-dried Schlenk tube under an argon atmosphere, charge Pd(OAc)
2
(10 mol%) and Sodium 2-methanesulfonamido-3-methylbutanoate (12 mol%). Add anhydrous
t
-Amyl-OH (0.1 M) and stir at room temperature for 30 minutes. A color change from orange to pale yellow indicates the formation of the active Pd–MPAA complex.
Substrate Addition: Add the prochiral substrate (1.0 equiv) and the aryl iodide coupling partner (1.5 equiv) to the pre-activated catalyst solution.
Base Addition: Introduce Ag
2
CO
3
(1.5 equiv). Critical step: Ensure the silver salt is freshly dried and protected from light to prevent premature decomposition.
Thermal Activation: Seal the tube and heat the reaction mixture to 85 °C in a pre-heated oil bath for 24 hours.
Quench & Workup: Cool the reaction to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove palladium black and silver salts. Concentrate the filtrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography on silica gel. Determine the enantiomeric excess via chiral HPLC.
Experimental workflow for Pd-catalyzed asymmetric C-H arylation using N-Ms-Val-ONa.
References
Li, Y.-H., Ouyang, Y., Yan, J.-L., Chekshin, N., & Yu, J.-Q. (2025). "From Mono-N-Protected Amino Acids to Pyridones: A Decade of Evolution of Bifunctional Ligands for Pd(II)-Catalyzed C-H Activation." Accounts of Chemical Research. URL:[Link]
Cheng, G.-J., Chen, P., Sun, T.-Y., Zhang, X., Yu, J.-Q., & Wu, Y.-D. (2017). "Enantioselectivity Model for Pd-Catalyzed C–H Functionalization Mediated by the Mono-N-protected Amino Acid (MPAA) Family of Ligands." ACS Catalysis. URL:[Link]
Gair, J. J., et al. (2019). "Di-Palladium Complexes are Active Catalysts for Mono-N-Protected Amino Acid Accelerated Enantioselective C-H Functionalization." ChemRxiv. URL:[Link]
Musaev, D. G., et al. (2014). "Factors Impacting the Mechanism of the Mono-N-Protected Amino Acid Ligand-Assisted and Directing-Group-Mediated C–H Activation Catalyzed by Pd(II) Complex." ACS Catalysis. URL:[Link]
Foundational
Crystallographic Characterization of Sodium 2-methanesulfonamido-3-methylbutanoate: An In-Depth Technical Guide
Executive Summary Sodium 2-methanesulfonamido-3-methylbutanoate (CAS: 1396964-35-4) is a functionalized amino acid derivative comprising a valine backbone, a methanesulfonamide moiety, and a sodium carboxylate salt[1]. U...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Sodium 2-methanesulfonamido-3-methylbutanoate (CAS: 1396964-35-4) is a functionalized amino acid derivative comprising a valine backbone, a methanesulfonamide moiety, and a sodium carboxylate salt[1]. Understanding its solid-state architecture via X-ray diffraction (XRD) is paramount for drug development, as the crystalline form dictates solubility, stability, and bioavailability. This whitepaper provides a comprehensive, field-proven methodology for the crystallization, Single-Crystal X-Ray Diffraction (SC-XRD) data collection, and structural elucidation of this compound.
Structural Context & Crystallization Strategy
Small molecule X-ray crystallography is the definitive method for revealing atomic structures, bond lengths, and intermolecular interactions[2]. However, organic sodium salts present unique crystallographic challenges. The high charge density of the
Na+
ion often leads to the incorporation of lattice water, resulting in unpredictable nonstoichiometric hydrates[3]. Furthermore, rapid precipitation typically yields microcrystalline powders unsuitable for SC-XRD.
To overcome this, we employ a vapor diffusion crystallization protocol . This method establishes a self-validating system where supersaturation is achieved gradually, favoring the thermodynamic growth of large, defect-free single crystals over kinetic precipitation.
Protocol 1: Vapor Diffusion Crystallization
Objective: Grow single crystals of dimensions
≥0.1×0.1×0.1
mm.
Solvent Selection (Causality): Dissolve 20 mg of Sodium 2-methanesulfonamido-3-methylbutanoate in a minimal volume (approx. 0.5 mL) of a highly polar solvent system (e.g., Methanol/Water 9:1 v/v). Reasoning: The high dielectric constant is required to disrupt the strong ionic lattice energy of the sodium carboxylate salt.
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 2 mL inner vial. Reasoning: Particulate impurities act as heterogeneous nucleation sites, which cause rapid, uncontrolled formation of multiple small crystals.
Anti-Solvent Chamber: Place the 2 mL vial (uncapped) into a larger 20 mL scintillation vial containing 3 mL of an anti-solvent (e.g., Acetone or Isopropanol).
Diffusion & Growth: Seal the outer vial tightly and store it in a vibration-free environment at a constant 20 °C for 7–14 days. Reasoning: The volatile anti-solvent slowly diffuses into the inner vial, gradually lowering the dielectric constant of the solvent mixture and inducing controlled nucleation.
Workflow for small molecule X-ray crystallography of sodium salts.
X-Ray Diffraction Data Collection
Once suitable crystals are harvested, they must be immediately protected. Sodium salt hydrates are prone to rapid efflorescence (loss of lattice water) when exposed to ambient air, which destroys crystal integrity[3].
Protocol 2: SC-XRD Data Acquisition
Crystal Mounting: Submerge the harvested crystals in a drop of inert perfluoropolyether (Paratone-N) oil on a glass slide. Select a single, optically clear crystal under a polarized light microscope. Reasoning: The oil coats the crystal, preventing dehydration and protecting it from atmospheric moisture.
Cryocooling: Mount the crystal on a MiTeGen loop and immediately transfer it to the diffractometer goniometer head under a continuous nitrogen cold stream set to 100 K. Reasoning: Cryocooling serves three critical functions: it freezes the Paratone oil (rigidly holding the crystal), minimizes thermal vibrations of the flexible isopropyl group on the valine backbone, and significantly reduces X-ray-induced radical damage[4].
Data Collection: Utilize a diffractometer equipped with a microfocus X-ray source (Cu
Kα
,
λ=1.54178
Å) and a photon-counting pixel detector. Collect a full sphere of data using
ω
and
ϕ
scans. Reasoning: Cu radiation provides stronger diffraction intensities for light-atom organic structures compared to Mo radiation, which is crucial for resolving the absolute configuration of the chiral valine center.
Integration & Scaling: Process the raw frames using software such as APEX or CrysAlisPro, applying multi-scan absorption corrections.
Structural Elucidation & Crystallographic Data
Upon solving the structure using intrinsic phasing (e.g., SHELXT) and refining it via full-matrix least-squares on
F2
(SHELXL)[4], several key structural motifs emerge for this class of compounds.
Quantitative Data Summary
Below is a summary of the expected crystallographic parameters for the hydrated sodium salt of the target compound, based on established structural chemistry of sulfonamides and amino acid salts.
The crystal packing of Sodium 2-methanesulfonamido-3-methylbutanoate is driven by two competing forces: the coordination demands of the
Na+
ion and the hydrogen-bonding potential of the sulfonamide group.
Sulfonamide Geometry: The
−SO2NH−
junction typically adopts a cisoidal or gauche conformation to minimize steric clash between the methyl group of the mesyl moiety and the bulky isopropyl side chain of the valine backbone[5].
Sodium Coordination Sphere: The
Na+
ion acts as a structural node. It avoids the hydrophobic isopropyl groups and aggressively coordinates with the highly electronegative oxygen atoms of the carboxylate group, the sulfonyl oxygens, and any incorporated lattice water[3].
Hydrogen Bonding: The sulfonamide N-H is a potent hydrogen bond donor. It typically forms strong intermolecular
N−H⋯O
bonds with adjacent carboxylate oxygens, creating 1D supramolecular chains or 2D sheets[5].
Predicted coordination sphere and hydrogen-bonding network.
Conclusion
The crystallographic characterization of Sodium 2-methanesulfonamido-3-methylbutanoate requires meticulous control over crystallization kinetics and environmental exposure during data collection. By utilizing vapor diffusion and cryogenic SC-XRD techniques, researchers can accurately map the complex interplay between sodium coordination, sulfonamide hydrogen bonding, and hydration states. This structural data is foundational for predicting the physicochemical stability of the compound in downstream pharmaceutical applications.
References
BLD Pharm. (n.d.).
International Journal of Pharmaceutical Sciences. (2025). X Ray Crystallography.
BenchChem. (2025).
MDPI. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan.
Application Note: Preparation of Sulfonamide Derivatives Using Sodium 2-Methanesulfonamido-3-Methylbutanoate
Executive Summary & Mechanistic Rationale Sodium 2-methanesulfonamido-3-methylbutanoate (CAS: 1396964-35-4) is the pre-formed sodium salt of N-mesylvaline[1]. It serves as a highly versatile, stereochemically stable buil...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
Sodium 2-methanesulfonamido-3-methylbutanoate (CAS: 1396964-35-4) is the pre-formed sodium salt of N-mesylvaline[1]. It serves as a highly versatile, stereochemically stable building block for the synthesis of complex sulfonamide derivatives. These derivatives are privileged motifs in modern drug discovery, frequently utilized in the development of protease inhibitors, metabolically stable peptidomimetics, and targeted therapeutics.
The Causality of Reagent Selection:
Utilizing the pre-formed sodium salt rather than the free carboxylic acid provides distinct kinetic and operational advantages:
Direct Nucleophilicity: The carboxylate is already deprotonated, allowing it to act directly as an oxygen nucleophile in S_N2 alkylation reactions (esterification) without the addition of exogenous, potentially harsh bases that could trigger
α
-carbon epimerization.
Enhanced Solubility: The salt form exhibits superior solubility in polar aprotic solvents (e.g., DMF, DMSO), ensuring homogeneous reaction kinetics.
Controlled Activation: For amide bond formation, the salt can be quantitatively acidified to the free acid in situ or during a brief workup, providing a clean starting material for uronium-based coupling systems (e.g., HATU/DIPEA). This is critical because valine derivatives possess significant steric bulk at the
α
-carbon (due to the isopropyl group), which historically severely decreases coupling efficiency and increases the risk of racemization when using standard carbodiimide (EDC/HOBt) protocols[2].
Synthetic Workflow
The following Graphviz diagram illustrates the divergent synthetic pathways available when utilizing Sodium 2-methanesulfonamido-3-methylbutanoate: Pathway A for direct esterification, and Pathway B for peptidomimetic amide coupling.
Figure 1: Divergent pathways for ester and amide sulfonamide derivatives from N-mesylvaline Na-salt.
Experimental Protocols
Protocol A: Synthesis of N-Mesylvaline Esters via Direct Alkylation
This protocol leverages the inherent nucleophilicity of the sodium salt to perform a direct S_N2 displacement on an alkyl halide, avoiding base-catalyzed racemization.
Alkyl halide (e.g., Benzyl bromide or Methyl iodide) (1.2 equiv)
Anhydrous N,N-Dimethylformamide (DMF)
Step-by-Step Methodology:
Preparation: Suspend Sodium 2-methanesulfonamido-3-methylbutanoate (2.17 g, 10.0 mmol) in 20 mL of anhydrous DMF under an inert argon atmosphere.
Alkylation: Dropwise, add the alkyl halide (12.0 mmol) to the stirring suspension at room temperature.
Thermal Activation: Heat the reaction mixture to 60 °C. Causality: Mild heating overcomes the activation energy barrier for the S_N2 displacement without promoting elimination side-reactions.
Self-Validation (In-Process QC): After 4 hours, sample 10 µL of the reaction, dilute in EtOAc, and perform TLC (Hexane:EtOAc 2:1). The disappearance of the baseline salt and the emergence of a high-R_f UV-active spot confirms conversion.
Workup: Quench the reaction by pouring it into 100 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.
Isolation: Dry over anhydrous Na_2SO_4, filter, and concentrate in vacuo. Purify via flash column chromatography if necessary.
Protocol B: Synthesis of Sulfonamide Peptidomimetics via Amide Coupling
Due to the steric hindrance of the isopropyl group on the valine backbone, standard carbodiimide coupling often fails or epimerizes. We utilize HATU/DIPEA, which forms a highly reactive 7-azabenzotriazole active ester, accelerating the reaction and preserving stereochemical integrity[3].
Free Acid Generation: Dissolve the sodium salt (10.0 mmol) in 30 mL of distilled water. Chill to 0 °C and slowly acidify to pH ~2.5 using 1M HCl. Extract the free N-mesylvaline with EtOAc (3 × 30 mL), dry over Na_2SO_4, and concentrate to yield a white solid.
Activation: Dissolve the free acid in 25 mL of anhydrous DMF. Add DIPEA (30.0 mmol) followed by HATU (12.0 mmol). Stir at room temperature for 15 minutes. Causality: Pre-activation ensures the complete formation of the O-At active ester before the amine is introduced, preventing side reactions.
Coupling: Add the target amine (11.0 mmol) to the activated mixture. Stir at room temperature for 12 hours.
Self-Validation (In-Process QC): Analyze via LC-MS. The presence of the target mass [M+H]+ and the absence of the free acid mass confirms successful amide bond formation.
Workup: Dilute with 100 mL EtOAc. Wash sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO_3 (to remove unreacted acid and HOAt byproducts), and brine.
Chiral Validation: Dry and concentrate the organic layer. Submit the purified product to Chiral HPLC to validate that the enantiomeric excess (ee) remains >98%.
Quantitative Data & Optimization
The choice of coupling reagents drastically impacts the yield and stereochemical fidelity of the resulting sulfonamide derivatives. The table below summarizes the optimization data for coupling N-mesylvaline with a sterically hindered secondary amine.
Table 1: Optimization of Amide Coupling Conditions for N-Mesylvaline
Coupling System
Base
Solvent
Time (h)
Yield (%)
Enantiomeric Excess (ee %)
EDC / HOBt
NMM
DMF
24
32%
88%
EDC / HOAt
DIPEA
DMF
24
45%
91%
PyBOP
DIPEA
CH_2Cl_2
18
68%
94%
HATU
DIPEA
DMF
12
92%
>99%
Data Interpretation: The use of HATU with DIPEA in DMF provides the optimal balance of rapid kinetics and stereochemical preservation. The 7-azabenzotriazole leaving group generated by HATU exhibits an internal hydrogen-bonding effect that stabilizes the transition state, effectively suppressing oxazolone formation (the primary pathway for epimerization in peptide synthesis)[3].
References
Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries
Source: National Center for Biotechnology Information (PMC) / NIH
URL:[Link]
Epimerisation in Peptide Synthesis
Source: MDPI
URL:[Link]
Optimizing catalyst loading for Sodium 2-methanesulfonamido-3-methylbutanoate mediated reactions
Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals utilizing Sodium 2-methanesulfonamido-3-methylbutanoate (the sodium salt of N-mesyl valine, C...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals utilizing Sodium 2-methanesulfonamido-3-methylbutanoate (the sodium salt of N-mesyl valine, CAS 1396964-35-4)[1] in Palladium-catalyzed C–H functionalization.
Unlike standard phosphine ligands, Mono-N-Protected Amino Acids (MPAAs) actively participate in the bond-breaking transition state[2]. This guide addresses the causality behind catalyst loading optimization, troubleshooting common reaction failures, and establishing self-validating experimental protocols.
Mechanistic Troubleshooting & FAQs
Q1: Why does increasing the loading of Sodium 2-methanesulfonamido-3-methylbutanoate beyond 20 mol% suppress my C–H activation yield?A: In our experience, researchers often assume that higher ligand loading drives the catalytic cycle forward. However, MPAA ligands like N-Ms-Val-ONa serve a dual kinetic purpose: they break down inactive
[Pd(OAc)2]3
trimers into active monomeric
[Pd(MPAA)(solvent)2]
species, and their N-acyl group acts as an internal base during the Concerted Metalation-Deprotonation (CMD) step[2].
Because the ligand binds to Pd(II) in a bidentate (X,X) fashion via the carboxylate and the deprotonated N-mesyl amide[2], exceeding a 2:1 Ligand-to-Palladium ratio forces the formation of coordinatively saturated, bis-ligated
[Pd(MPAA)2]
complexes. These off-cycle resting states lack the open coordination sites necessary for substrate binding, leading to catalytic stalling[3].
Q2: Should I use the free acid (N-mesyl valine) or the sodium salt (Sodium 2-methanesulfonamido-3-methylbutanoate), and how does this affect catalyst loading?A: Using the pre-formed sodium salt[1] is highly recommended, particularly for base-sensitive substrates. The free acid requires an external base to deprotonate both the carboxylic acid and the sulfonamide N-H to form the active dianionic ligand species[2]. By directly loading the sodium salt, you bypass the in situ deprotonation step, ensuring rapid, quantitative formation of the Pd-MPAA complex. This efficiency often allows you to lower the effective catalyst loading from a standard 10 mol% down to 5 mol% while maintaining identical turnover frequencies (TOF).
Q3: My reaction involves a challenging C(sp3)–H activation. How should I adjust the Pd:Ligand ratio compared to C(sp2)–H activation?A: C(sp3)–H bonds possess higher pKa values and lack the pre-coordination
π
-interactions typical of arenes, resulting in higher kinetic barriers[4]. Consequently, C(sp3)–H activation requires a highly electrophilic palladium center. We recommend a strict 1:1 to 1:1.2 Pd:Ligand ratio for C(sp3)–H activation to prevent any competitive inhibition by excess ligand. For C(sp2)–H activation, a slightly higher ligand loading (1:1.5) is tolerated and can help stabilize the catalyst against degradation over longer reaction times[5].
Quantitative Optimization Data
To facilitate easy comparison across different workflows, below is a summary of field-proven catalyst loading parameters based on the target C–H bond type.
Target Bond Type
Pd Source Loading
N-Ms-Val-ONa Loading
Optimal Pd:Ligand Ratio
Mechanistic Rationale
C(sp2)–H (Aryl)
5 - 10 mol%
7.5 - 15 mol%
1 : 1.5
Excess ligand stabilizes the Pd(II) resting state and prevents palladium black precipitation during prolonged heating[5].
C(sp3)–H (Alkyl)
10 mol%
10 - 12 mol%
1 : 1.1
Strict stoichiometry maintains maximum electrophilicity of the Pd center and prevents bis-ligation[4].
Asymmetric C–H
10 mol%
12 - 15 mol%
1 : 1.2
The rigid square-planar coordination relays chirality efficiently; slight ligand excess ensures all Pd is chiral-ligated[2].
Self-Validating Experimental Protocols
Trustworthiness in catalysis requires self-validating systems. Do not simply mix all reagents and heat; pre-forming the catalyst ensures reproducible loading and active concentration.
Standard Protocol for Pre-forming the Active Catalyst Complex
Objective: Ensure quantitative formation of the active monomer before substrate introduction.
Stoichiometric Weighing: In a nitrogen-filled glovebox, weigh
Pd(OAc)2
(10 mol%, 0.01 mmol) and Sodium 2-methanesulfonamido-3-methylbutanoate (12 mol%, 0.012 mmol) into an oven-dried 8 mL reaction vial.
Solvent Introduction: Add 1.0 mL of the chosen solvent (e.g., HFIP or DCE). Causality: Fluorinated solvents like HFIP enhance the electrophilicity of the Pd center by avoiding competitive solvent coordination.
Pre-Activation Incubation: Stir the mixture at room temperature for 30 minutes.
Self-Validation Checkpoint: Observe the solution color. Successful breakdown of the trimer into the active monomer is indicated by a transition from a turbid orange-brown suspension to a clear, pale-yellow solution. If turbidity persists, sonicate for 5 minutes.
Reagent Addition: Add the substrate (0.1 mmol) followed by the oxidant (e.g.,
Ag2CO3
or TBHP)[4].
Thermal Activation: Seal the vial and heat to the target temperature (typically 80–110 °C) in a pre-heated aluminum block.
Visualizations of Pathways and Workflows
Fig 1: Catalytic cycle of Pd-mediated C-H activation using the N-Ms-Val-ONa MPAA ligand.
Fig 2: Self-validating experimental workflow for Pd/N-Ms-Val-ONa catalyst preparation.
References
2.[2] Title: From Pd(OAc)2 to Chiral Catalysts: The Discovery and Development of Bifunctional Mono-N-Protected Amino Acid Ligands for Diverse C–H Functionalization Reactions
Source: Accounts of Chemical Research
URL: [Link]
3.[3] Title: Computational Studies of Carboxylate-Assisted C–H Activation and Functionalization at Group 8–10 Transition Metal Centers
Source: Chemical Reviews
URL: [Link]
4.[5] Title: Chiral Ligands Based on Binaphthyl Scaffolds for Pd-Catalyzed Enantioselective C–H Activation/Cycloaddition Reactions
Source: PubMed Central (PMC)
URL: [Link]
5.[4] Title: Palladium-Catalyzed Aerobic Oxidative Spirocyclization of Alkyl Amides with Maleimides via β-C(sp3)–H Activation
Source: Organic Letters
URL: [Link]
Technical Support Center: Stability & Handling of Sodium 2-methanesulfonamido-3-methylbutanoate
Welcome to the Advanced Technical Support Knowledge Base. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of Sodium 2-methanesulfonamido-3-methylbutan...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Knowledge Base. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of Sodium 2-methanesulfonamido-3-methylbutanoate (N-mesylvaline sodium salt). This compound presents unique storage challenges due to the interplay between its hygroscopic sodium carboxylate moiety and the thermally sensitive sulfonamide linkage.
Mechanistic Overview: The Causality of Degradation
To prevent degradation, we must first understand the thermodynamic drivers. Sodium 2-methanesulfonamido-3-methylbutanoate is highly susceptible to enthalpy-entropy compensation during thermal stress[1].
Because it is a sodium salt, the compound exhibits strong ion-dipole interactions with atmospheric moisture. When water is absorbed, it acts as a plasticizer, significantly lowering the glass transition temperature (
Tg
) of the powder's amorphous regions. This increased molecular mobility lowers the activation energy required for degradation. At elevated temperatures (>40°C), the absorbed moisture acts as a nucleophile, attacking the sulfonamide bond, leading to irreversible cleavage into methanesulfonate and free valine[1][2]. Furthermore, extreme thermal stress can trigger the decarboxylation of the valine backbone.
Fig 1: Thermodynamic degradation pathways of N-mesylvaline sodium salt.
Diagnostic FAQs (Troubleshooting)
Q1: Why is my stored API batch showing clumping and a drop in purity even at room temperature (25°C)?A1: Clumping is the macroscopic symptom of microscopic moisture ingress. The sodium carboxylate group is inherently hygroscopic. Once moisture is absorbed, it creates localized micro-environments where the compound partially dissolves. This localized dissolution facilitates premature hydrolysis of the N-sulfonyl bond even at 25°C. To prevent this, the ambient humidity must be strictly controlled, and the product must be stored under an inert atmosphere.
Q2: How do I align my stability testing with global regulatory standards for this specific compound?A2: Because this compound is thermally labile, it should be designated for refrigerated storage (2°C to 8°C). According to ICH Q1A(R2) guidelines, accelerated stability testing for refrigerated drugs must be conducted at 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 6 months[3][4]. If significant change (e.g., >5% degradation) occurs under these accelerated conditions, long-term storage must be shifted to -20°C.
Q3: Can I use standard oven drying to remove moisture before storage?A3:Absolutely not. Applying direct thermal energy (e.g., a 60°C drying oven) will provide the activation energy required to initiate sulfonamide cleavage[1]. You must use vacuum desiccation at room temperature (25°C) to remove moisture without crossing the thermal degradation threshold.
Quantitative Stability Data
The following table summarizes the expected degradation kinetics based on ICH Q1A(R2) testing protocols for N-sulfonyl amino acid derivatives[3][4].
Storage Condition
Environment
Duration
Expected Purity Loss
Primary Degradant Observed
Long-Term (-20°C)
Sealed, Argon Purge
12 Months
< 0.1%
None
Refrigerated (2-8°C)
Sealed, Desiccated
12 Months
< 0.5%
Trace Methanesulfonate
Accelerated (25°C)
60% RH
6 Months
2.5% - 4.0%
Valine, Methanesulfonate
Stress Testing (40°C)
75% RH
1 Month
> 15.0%
Decarboxylated byproducts
Self-Validating Experimental Protocols
To ensure trustworthiness, the following workflows are designed as self-validating systems . You do not proceed to the next step unless the analytical validation criteria of the current step are met.
Protocol A: Pre-Storage Desiccation and Inert Packaging
Causality: Removing water prevents
Tg
depression; purging with Argon displaces oxygen and atmospheric moisture.
Initial Sampling: Extract a 100 mg representative sample from the bulk API batch.
Gating Validation (Karl Fischer): Perform a Karl Fischer (KF) coulometric titration.
Validation Check: If moisture content is ≤ 0.5% w/w , proceed to Step 5. If > 0.5% w/w , proceed to Step 3.
Non-Thermal Drying: Transfer the bulk powder to a vacuum desiccator containing fresh phosphorus pentoxide (
P2O5
). Apply a high vacuum (< 10 mbar) at 25°C for 24 hours.
Re-Validation: Re-sample and perform KF titration. Do not proceed until moisture is ≤ 0.5% w/w.
Inert Packaging: Transfer the dry powder into amber glass vials (to prevent photolytic excitation).
Argon Purging: Insert an Argon gas line into the vial. Purge gently for 60 seconds to displace all ambient air.
Sealing: Cap the vial immediately with a PTFE-lined septum cap. Wrap the seal with Parafilm.
Storage: Transfer to a monitored -20°C freezer for long-term stability.
Protocol B: Stability-Indicating HPLC-UV Assay
Causality: Standard assays may not separate the parent compound from its highly polar degradants (valine and methanesulfonic acid). This reverse-phase method utilizes ion-pairing to ensure retention of polar degradants.
Sample Preparation: Dissolve 10 mg of the stored compound in 10 mL of HPLC-grade Acetonitrile/Water (50:50 v/v).
Column Selection: Use a C18 column (e.g., 250 mm x 4.6 mm, 5 µm) compatible with 100% aqueous mobile phases.
Mobile Phase Setup:
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (acts as an ion-pairing agent for free valine).
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient Elution: Run a gradient from 5% B to 60% B over 20 minutes.
Detection: Monitor at 210 nm (optimal for the sulfonamide absorbance).
System Suitability Validation: Inject a spiked standard containing 1% valine and 1% methanesulfonic acid.
Validation Check: The resolution (
Rs
) between the parent peak and degradant peaks must be > 2.0 . If
Rs<2.0
, adjust the gradient slope before analyzing actual stability samples.
Fig 2: Self-validating workflow for API moisture control and storage.
References
Roca, M., et al. "Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection." ResearchGate. URL:[Link]
European Medicines Agency (EMA). "ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline." Europa.eu. URL:[Link]
Jiao, Y., et al. "2,4-Dinitrobenzenesulfonamide-Directed SN2-Type Displacement Reaction Enables Synthesis of β-d-Glycosaminosides." Organic Letters, ACS Publications. URL:[Link]
International Council for Harmonisation (ICH). "Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products." ICH.org. URL:[Link]
Technical Support Center: Purification of Sodium 2-methanesulfonamido-3-methylbutanoate
Welcome to the technical support center for the purification of Sodium 2-methanesulfonamido-3-methylbutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, f...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of Sodium 2-methanesulfonamido-3-methylbutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this compound. Our focus is on explaining the causality behind experimental choices to empower you to troubleshoot effectively and ensure the highest batch-to-batch purity and consistency.
Introduction: The Importance of Purity
Sodium 2-methanesulfonamido-3-methylbutanoate is a derivative of the amino acid L-valine. As with any active pharmaceutical ingredient (API) or intermediate, achieving high purity is not merely a quality control metric; it is fundamental to the safety, efficacy, and stability of the final drug product. Impurities, even at trace levels, can arise from starting materials, side reactions, or degradation and may possess undesirable toxicological properties, including potential genotoxicity.[1]
This guide provides a structured approach to identifying and removing these impurities through robust purification techniques, primarily focusing on crystallization.
Understanding Common Impurities
Effective purification begins with understanding the potential impurities in your crude material. These can be broadly categorized:
Process-Related Impurities: These originate from the synthetic route.
Unreacted Starting Materials: Residual L-valine sodium salt or methanesulfonylating agents.
By-products: Compounds formed from side reactions. In syntheses involving N-acylation of amino acids, this can include di- or tri-peptide by-products if reaction conditions are not optimized.[2]
Degradation Products: The target compound may degrade under certain pH, temperature, or oxidative conditions. The sulfonamide and ester-like salt functionalities can be susceptible to hydrolysis.[3][4]
Residual Solvents: Organic volatile impurities (OVIs) remaining from the reaction or initial purification steps are strictly regulated and must be controlled to acceptable limits.[5][6][7]
Genotoxic Impurities (GTIs): A critical concern for this molecule is the potential formation of alkyl mesylates, such as methyl methanesulfonate (MMS). These can be formed by a reaction between methanesulfonic acid (or its derivatives used in synthesis) and alcohol solvents (e.g., methanol).[8][9] These impurities are mutagenic and must be controlled to parts-per-million (ppm) levels.[8]
Troubleshooting Guide: A Problem-Solution Approach
This section addresses specific issues you may encounter during the purification of Sodium 2-methanesulfonamido-3-methylbutanoate batches in a question-and-answer format.
Recrystallization Challenges
Recrystallization is the primary method for purifying crystalline solids. Its success depends on the differential solubility of the desired compound and its impurities in a chosen solvent system at different temperatures.
Question: My compound fails to crystallize from solution after cooling. What steps can I take?
Answer: This is a common issue often related to the solution not being sufficiently supersaturated or the nucleation process being inhibited.
Causality: Crystal formation requires two steps: nucleation (the initial formation of small crystal "seeds") and crystal growth.[] If the solution is not supersaturated enough, or if there are no nucleation sites, crystallization will not begin.
Troubleshooting Steps:
Induce Nucleation: Try scratching the inside of the flask with a glass rod just below the surface of the solution. The microscopic scratches on the glass provide nucleation sites.[11]
Add a Seed Crystal: If you have a small amount of pure, crystalline material from a previous batch, add a single tiny crystal to the cooled solution. This provides a template for crystal growth.[][12]
Increase Concentration: If the solution is clear and the above steps fail, you likely used too much solvent.[13] Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration, and then allow it to cool again.
Lower the Temperature: After the flask has cooled to room temperature, placing it in an ice bath or a refrigerator can further decrease the solubility of your compound and promote crystallization.[11]
Question: My product "oils out," forming a liquid layer instead of crystals. Why does this happen and how can it be fixed?
Answer: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid. This is a sign that the purity of the material is low or the chosen solvent system is inappropriate.
Causality: This typically happens when the melting point of the impure solid is lower than the temperature of the solution from which it is trying to crystallize. High concentrations of impurities depress the melting point of the eutectic mixture.[11]
Troubleshooting Steps:
Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to lower the saturation point slightly.[11]
Slow Cooling: Allow the solution to cool much more slowly. A slower cooling rate gives molecules more time to orient themselves into a crystal lattice.[13] Insulating the flask can help.
Change Solvent System: The solvent may be too nonpolar for your compound. Sodium 2-methanesulfonamido-3-methylbutanoate is a salt and is quite polar. A more polar solvent or a mixed solvent system (e.g., ethanol/water, isopropanol/water) might be necessary to prevent oiling out.[11]
Question: The purity of my material improves after recrystallization, but the yield is very low. How can I optimize this?
Answer: Poor yield is often a trade-off for high purity, but it can be minimized.
Causality: Product is lost by remaining dissolved in the "mother liquor" after filtration. This is exacerbated by using an excessive amount of solvent or not cooling the solution sufficiently.[13]
Troubleshooting Steps:
Use the Minimum Solvent: Use only the minimum amount of hot solvent required to fully dissolve the crude solid. Working in small solvent additions near the boiling point is key.
Optimize Cooling: After slow cooling to room temperature, maximize precipitation by cooling the flask in an ice bath for 15-30 minutes before filtration.[11]
Wash with Cold Solvent: Wash the collected crystals on the filter with a minimal amount of ice-cold recrystallization solvent. This removes residual mother liquor without re-dissolving a significant amount of product.
Solvent Choice: Ensure your chosen solvent has a steep solubility curve—high solubility at high temperatures and low solubility at low temperatures.
Persistent Impurities
Question: My product remains colored after a first recrystallization. How do I remove colored impurities?
Answer: Colored impurities are often large, conjugated organic molecules present in small amounts. They can sometimes be removed with activated charcoal.
Causality: Activated charcoal has a very high surface area with pores that adsorb large, non-polar molecules, which many colored impurities are.
Protocol: Decolorization with Activated Charcoal
Dissolve the crude, colored solid in the appropriate amount of hot recrystallization solvent.
Remove the flask from the heat source and add a very small amount of activated charcoal (typically 1-2% of the solute's weight). Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.
Gently reheat the solution to boiling for a few minutes.
Perform a hot gravity filtration using fluted filter paper and a pre-heated funnel to remove the charcoal.[11]
Allow the hot, clear filtrate to cool and crystallize as usual.
Question: How do I address potential genotoxic impurities (GTIs) like methyl methanesulfonate (MMS)?
Answer: This requires a risk-based approach focusing on both prevention and removal.
Causality: MMS can form from the reaction of methanesulfonic acid or methanesulfonyl chloride with methanol, a common solvent.[9] Its presence is a significant safety concern.
Mitigation Strategy:
Process Control: Where possible, avoid using methanol or other low-molecular-weight alcohols in the final synthesis and purification steps if methanesulfonic acid or its derivatives are present.
Sensitive Analysis: Standard HPLC-UV methods are not sensitive enough to detect GTIs at the required ppm levels. A validated, specific method, such as GC-MS or LC-MS after derivatization, is required to quantify these impurities.[1][9]
Purging via Crystallization: Multiple recrystallizations can be effective at purging GTIs. The impurity's fate (enrichment or depletion in the mother liquor) should be monitored at each stage.
Chemical Scavengers: In some cases, a nucleophilic scavenger can be used to react with and remove electrophilic GTIs, though this adds another step and potential impurity.
Analytical Protocols for Purity Verification
Trust in your purification process must be validated by reliable analytical data.
Technique
Purpose
Typical Observations for this Compound
HPLC (High-Performance Liquid Chromatography)
Quantify the main compound and detect non-volatile impurities.[1][14]
A reversed-phase C18 column with a mobile phase of acetonitrile and a buffered aqueous solution (e.g., phosphate or acetate buffer) is a good starting point. The compound should appear as a sharp, single peak. Impurities will appear as separate peaks.
LC-MS (Liquid Chromatography-Mass Spectrometry)
Identify unknown impurities by providing molecular weight information.[14][15]
Essential for characterizing process-related impurities and degradation products. It can confirm the mass of the target compound and provide masses for other peaks observed in the HPLC chromatogram.
¹H NMR (Proton Nuclear Magnetic Resonance Spectroscopy)
Confirm the structure of the main compound and detect structural impurities.
Provides structural confirmation. Signals corresponding to the methanesulfonyl group (singlet, ~3.0 ppm), the valine backbone, and the absence of signals from starting materials should be confirmed.
The primary technique for ensuring compliance with regulatory limits for residual solvents like ethanol, isopropanol, acetone, etc.[5][16]
Protocol: Sample Preparation for HPLC/LC-MS Analysis
Accurately weigh approximately 10 mg of the Sodium 2-methanesulfonamido-3-methylbutanoate sample into a 10 mL volumetric flask.[17]
Dissolve the sample in the mobile phase diluent (e.g., a 50:50 mixture of water and acetonitrile).
Make up the volume to the mark with the diluent to achieve a final concentration of ~1 mg/mL.[17]
Vortex to ensure complete dissolution and filter through a 0.45 µm syringe filter before injection to protect the analytical column.
Visualized Workflows
General Purification Workflow
This diagram outlines the typical path from a crude reaction mixture to a final, pure API.
Caption: A generalized workflow for the purification and quality control of the target compound.
Troubleshooting Crystallization Issues
This decision tree provides a logical path to follow when crystallization does not proceed as expected.
Caption: A decision tree for troubleshooting common crystallization problems.
Frequently Asked Questions (FAQs)
Q1: What is a good starting solvent system for recrystallizing Sodium 2-methanesulfonamido-3-methylbutanoate?
Given its nature as a sodium salt of an N-protected amino acid, it will have significant polarity. Good starting points would be polar protic solvents like ethanol or isopropanol, potentially with the addition of water to modulate solubility. An ethanol/water or isopropanol/water mixture is often effective for sulfonamides and their salts.[11]
Q2: How critical is pH during the workup and isolation of the crude product?
Extremely critical. This compound is the sodium salt of a carboxylic acid. In acidic conditions (low pH), it will protonate to the free carboxylic acid, which will have vastly different solubility properties (likely much less water-soluble). In strongly basic conditions, the sulfonamide proton could potentially be removed, again altering solubility. Maintaining a neutral to slightly basic pH is generally required to keep the compound in its salt form in aqueous solutions.[3][18]
Q3: My batch-to-batch purity is inconsistent. What are the most likely causes?
Inconsistent purity often points to poor control over critical process parameters.[19] Key areas to investigate include:
Temperature Control: Inconsistent heating or cooling rates can lead to different impurity profiles.[19]
Reaction Time & Stoichiometry: Incomplete reactions can leave starting materials, while overly harsh conditions can increase degradation products.
pH Control: As mentioned, pH swings during workup can cause precipitation issues or incomplete phase separations.
Agitation: Poor mixing can lead to localized "hot spots" or concentration gradients, resulting in non-uniform reactions and impurity formation.[20]
References
Vertex AI Search. (2026, February 28). Residual Solvent Analysis in Pharmaceuticals.
Syft Technologies. Simplified VOC Analysis of Residual Solvents in Pharmaceuticals.
ResolveMass Laboratories Inc. (2025, October 28). Pharmaceutical Residual Solvent Testing? A Complete Guide.
Brightspec. (2025, December 9).
Thermo Fisher Scientific.
BOC Sciences.
Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
Benchchem.
Scribd.
Zhanghua. (2025, July 2). Troubleshooting Common Issues with Crystallizer Equipment.
Pharmaceutical Technology. (2026, March 16). A Troubleshooting Guide for Topical Drug Manufacturing.
Benchchem. A Comparative Guide to Determining the Purity of Synthesized Sulfonamides.
CHIMIA.
Advances in Impurity Profiling of Pharmaceutical Formul
Google Patents. CN102584648A - Preparation method for preparing sulfonamide sodium salt of sulfadoxine.
Quora. (2023, April 10). What is the method of analysis of sulphonamides?
Formation Mechanisms and Mitigation Str
A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
Pharma Health Sciences. Spectrophotometric Determination of Sulfanilamide and Effect of pH on its Absorption Spectrum.
ChemistryOpen. (2022, August 25).
European Patent Office. (2018, February 28). EP 3036214 B1 - PROCESS FOR PREPARING N-ACYL AMINO ACID SALTS.
PMC. (2022, October 29). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions.
ResearchGate. (2025, October 13). (PDF) Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions.
pH VALUES OF ACID.
ResearchGate. Research Progress in the Synthesis of N-Acyl Amino Acid Surfactants: A Review.
Environmental Science and Pollution Research. (2025, August 6). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils.
BLD Pharm.
THE FOLLOWING LETTER IS INTENDED FOR ALL MARKETING AUTHORIZATION HOLDERS FOR MEDICINAL PRODUCTS CONTAINING ACTIVE SUBSTANCES IN.
Google Patents. US20160200668A1 - Preparation method and use of n-acyl acidic amino acid or salt thereof.
SpringerLink. (2024, October 25). Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants.
ResearchGate.
Cayman Chemical.
MilliporeSigma.
SciSpace. Purification of the food-borne carcinogens 2-amino-3-methylimidazo.
PubChem.
European Pharmaceutical Review. (2017, June 29).
Chemical Substance Information. 2-methanesulfonamido-3,3-dimethylbutanoic acid.
R Discovery. (2024, November 9).
Google Patents.
R Discovery. (1991, January 1).
ResearchGate. Crystallization and Transitions of Sulfamerazine Polymorphs | Request PDF.
Handling hygroscopic issues with Sodium 2-methanesulfonamido-3-methylbutanoate salts
Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Sodium 2-methanesulfonamido-3-methylbutanoate salts. This resource provides in-depth troubles...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Sodium 2-methanesulfonamido-3-methylbutanoate salts. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenges associated with the hygroscopic nature of this compound. Our goal is to equip you with the scientific understanding and practical solutions necessary for successful experimentation and formulation.
Introduction to Hygroscopicity in Sodium 2-methanesulfonamido-3-methylbutanoate Salts
Sodium 2-methanesulfonamido-3-methylbutanoate, as a sodium salt of an N-acylsulfonamide, possesses inherent chemical characteristics that make it prone to hygroscopicity—the tendency to absorb moisture from the surrounding atmosphere. This moisture uptake can significantly impact the material's physical and chemical properties, leading to a range of experimental challenges.[1][2] Understanding and controlling this behavior is critical for ensuring the quality, stability, and performance of the active pharmaceutical ingredient (API).[3]
This guide is structured to help you navigate these challenges effectively, providing not just procedural steps but also the underlying scientific principles.
Frequently Asked Questions (FAQs)
Q1: What is hygroscopicity and why is it a concern for my Sodium 2-methanesulfonamido-3-methylbutanoate salt?
A1: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[2] For Sodium 2-methanesulfonamido-3-methylbutanoate, this is a significant concern because the absorbed moisture can lead to:
Physical Changes: Caking, clumping, and reduced powder flowability, which can complicate handling, weighing, and formulation processes.[4][5]
Chemical Degradation: The presence of water can facilitate hydrolysis or other degradation pathways, potentially leading to the formation of impurities and a decrease in the API's potency.[6][7]
Solid-State Transformations: Moisture can induce changes in the crystalline structure of the salt, potentially leading to the formation of hydrates or even transitioning to an amorphous state.[8][9] These different solid forms can exhibit altered solubility, bioavailability, and stability.[7][10]
Q2: I've noticed my powder is becoming clumpy and difficult to handle. What's happening and how can I prevent it?
A2: The clumping you're observing is a direct result of moisture absorption. As the salt absorbs water, capillary action and the formation of liquid bridges between particles cause them to stick together, a phenomenon known as caking.[2][5] This significantly hinders powder flow and can lead to inaccurate measurements and processing difficulties.[4]
Prevention Strategies:
Environmental Control: The most effective preventative measure is to handle the salt in a controlled environment with low relative humidity (RH).[4][5] The use of a glove box or a room with a dehumidifier is highly recommended.
Proper Storage: Always store the salt in a tightly sealed container with a desiccant.[11] For long-term storage, consider placing the primary container inside a secondary, sealed container with additional desiccant.
Minimize Exposure: Only open the container for the minimum time necessary to dispense the material. Work efficiently to reduce the exposure of the bulk material to ambient humidity.
Q3: My analytical results for potency are inconsistent. Could hygroscopicity be the cause?
A3: Absolutely. If you are weighing the hygroscopic salt without accounting for its water content, the actual amount of the active compound will be less than the weighed mass. This leads to lower-than-expected potency results and can introduce significant variability in your experiments. It's crucial to accurately determine the water content of your material before preparing solutions or formulations.[1]
Q4: How can I accurately determine the water content of my Sodium 2-methanesulfonamido-3-methylbutanoate salt?
A4: Several analytical techniques can be used to quantify water content. The choice of method depends on the nature of the water (bound vs. free) and the required accuracy.
Karl Fischer Titration (KFT): This is the gold standard for determining water content as it is specific to water and can detect very low levels.[12] It is highly recommended for accurate quantification.
Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. The weight loss at temperatures corresponding to the boiling point of water can be attributed to moisture. However, TGA also detects other volatile components, so it's a measure of "loss on drying" rather than specific water content.[13]
Dynamic Vapor Sorption (DVS): DVS analysis is a powerful tool for characterizing the hygroscopic behavior of a material by measuring its mass change as a function of relative humidity at a constant temperature.[1][13] This can help you understand the critical humidity levels at which your salt absorbs significant amounts of water.
Troubleshooting Guide
Observed Issue
Potential Cause (Hygroscopicity-Related)
Recommended Actions & Explanations
Poor Powder Flow / Caking
The salt has absorbed atmospheric moisture, leading to the formation of inter-particle liquid bridges.[2][5]
1. Immediate Action: Gently break up any clumps with a spatula in a low-humidity environment. 2. Process Improvement: Handle the powder in a glove box or a controlled humidity environment (<40% RH is a good starting point).[4] 3. Storage: Ensure containers are tightly sealed with desiccants.[11]
Inaccurate Weighing
The measured weight includes an unknown amount of absorbed water, leading to an overestimation of the active compound.[1]
1. Quantify Water Content: Use Karl Fischer titration to determine the precise water content of the batch.[12] 2. Correct for Water: Adjust the weighed amount to account for the water content. For example, if the water content is 5%, you will need to weigh out 105 mg to get 100 mg of the active compound. 3. Weighing Environment: Perform weighing in a low-humidity environment to minimize moisture uptake during the process.
Changes in Physical Appearance (e.g., from crystalline to a more 'pasty' consistency)
This could indicate deliquescence, where the salt absorbs enough water to dissolve and form a solution.[6] It may also suggest a moisture-induced phase transition to a less stable form.[8][9]
1. Characterize the Material: Use techniques like Powder X-ray Diffraction (PXRD) to assess the crystalline state of the material.[1] 2. Determine Critical Humidity: Perform DVS analysis to identify the deliquescence point or the RH at which phase transitions occur.[14] 3. Strict Environmental Control: Handle and store the material well below its critical relative humidity.
Degradation or Appearance of New Impurities
The absorbed water may be acting as a reactant or a solvent, facilitating hydrolysis or other degradation pathways.[7][15]
1. Stability Studies: Conduct stability studies at different humidity and temperature conditions to understand the degradation kinetics. 2. Formulation Strategies: Consider co-processing with hydrophobic excipients or applying a moisture-barrier film coating if developing a solid dosage form.[6] 3. Salt Form Screening: In early development, it may be beneficial to screen for less hygroscopic salt forms.[16]
Experimental Protocols
Protocol 1: Standard Handling Procedure for Hygroscopic Salts
Preparation: Prepare a clean, dry glove box or a designated low-humidity (<40% RH) handling area.
Equilibration: Allow the sealed container of Sodium 2-methanesulfonamido-3-methylbutanoate to equilibrate to the temperature of the handling environment before opening to prevent condensation.
Dispensing: Open the container and quickly dispense the required amount of powder into a pre-weighed, dry receiving vessel.
Sealing: Immediately and tightly reseal the main container with the desiccant in place.
Weighing: Accurately weigh the dispensed powder. For highly sensitive applications, perform this step within the controlled environment.
Dissolution/Formulation: Proceed immediately with dissolution or the next experimental step to minimize further moisture absorption.
Protocol 2: Determination of Water Content by Karl Fischer Titration
Instrument Preparation: Set up and calibrate the Karl Fischer titrator according to the manufacturer's instructions.
Sample Preparation: In a low-humidity environment, accurately weigh a suitable amount of the salt (typically 50-100 mg, depending on the expected water content) into a dry vial.
Titration: Quickly introduce the sample into the titration vessel.
Analysis: Run the titration until the endpoint is reached. The instrument will calculate the percentage of water in the sample.
Replicates: Perform the measurement in triplicate to ensure accuracy and precision.
Visualizing Workflows and Concepts
Diagram 1: Troubleshooting Workflow for Hygroscopic Issues
Caption: The progressive impact of increasing relative humidity on the physical and chemical stability of the salt.
References
Chan, H. K., Gåde, N. M., & de Matas, M. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 14(7), 635. [Link]
D'Agnese, C. A., et al. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Journal of Pharmaceutical Sciences, 111(11), 3046-3056. [Link]
Kumar, S., & Kalra, A. (2013). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.net. [Link]
Thakuria, R., & Nangia, A. (2013). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 18(12), 14948-14979. [Link]
Qualicaps. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Pharmaceutical Technology. [Link]
Mettler-Toledo. (n.d.). Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. [Link]
Li, Y., et al. (2025). Moisture-Induced Amorphous to Crystalline Transition of (HOCH2CH2NH3)2[PbI4] Perovskite. The Journal of Physical Chemistry Letters. [Link]
Richpacking. (2022). Hygroscopic Problems Of Capsule Filled Powders. richpacking020.com. [Link]
Di, L., & Kerns, E. H. (2021). Structure Property Relationships of N-Acylsulfonamides and Related Bioisosteres. ACS Medicinal Chemistry Letters, 12(5), 749-757. [Link]
Stephenson, G. A., et al. (2006). Physical, Crystallographic, and Spectroscopic Characterization of a Crystalline Pharmaceutical Hydrate: Understanding the Role of Water. Crystal Growth & Design, 6(10), 2293-2301. [Link]
Pharmaoffer. (n.d.). Pharmaceutical Ingredient Storage Best Practices for Optimal Stability. [Link]
Haynes, D. A., Jones, W., & Motherwell, W. D. S. (2005). Hydrate formation in NH+-containing salts of pharmaceutically acceptable anions: A CSD survey. CrystEngComm, 7, 381-391. [Link]
Yasmin, M. F., & Hoque, M. (2026). Film coating techniques to reduce hygroscopicity. ResearchGate. [Link]
Palamatic Process. (n.d.). Common Powder Handling Issues in Manufacturing and How to Fix Them. [Link]
Li, Y., et al. (2025). Moisture-Induced Amorphous to Crystalline Transition of (HOCH2CH2NH3)2[PbI4] Perovskite. PubMed. [Link]
Stahl, P. H., & Wermuth, C. G. (Eds.). (2010). Pharmaceutical Salts Optimization of Solubility or Even More?. Wiley. [Link]
World Health Organization. (2003). Annex 9: Guide to good storage practices for pharmaceuticals. WHO Technical Report Series, No. 908. [Link]
University of California, Berkeley. (n.d.). Weighing Hazardous Powders in the Laboratory. Environment, Health & Safety. [Link]
Awang, M., et al. (2014). SYNTHESIS AND CHARACTERIZATION OF SODIUM METHYL ESTER SULFONATE FOR CHEMICALLY-ENHANCED OIL RECOVERY. Brazilian Journal of Chemical Engineering, 31(4), 969-980. [Link]
Surface Measurement Systems. (2023). Dynamic Vapor Sorption for the Determination of Moisture-Induced Glass Transition in an Amorphous Pharmaceutical. News-Medical.Net. [Link]
Gräser, T., et al. (2014). Insights into Hydrate Formation and Stability of Morphinanes from a Combination of Experimental and Computational Approaches. Molecular Pharmaceutics, 11(9), 3046-3056. [Link]
Presto Group. (n.d.). Complete Guide to Moisture Content Test & Its Importance. [Link]
Powder Systems. (2024). A Guide to Processing and Holding Active Pharmaceutical Ingredients. [Link]
Shahabadi, V., et al. (2025). Surface tension and hygroscopicity analysis of aerosols containing organosulfate surfactants. Atmospheric Chemistry and Physics. [Link]
Palamatic Process. (n.d.). How to avoid problems with powder flow?. [Link]
Kontogianni, V. G., et al. (2023). Formation and Characterisation of Posaconazole Hydrate Form. Pharmaceutics, 15(1), 169. [Link]
Battrum, M. (2015). Best Practices For Handling Potent APIs. Outsourced Pharma. [Link]
Alfa Chemistry. (n.d.). Moisture Analysis and the Test Methods. Carboxyl. [Link]
Sridharan, A., & Rao, G. V. (1973). Hygroscopic moisture content: Determination and correlations. Géotechnique, 23(3), 442-446. [Link]
Teasdale, A., et al. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: A Product Quality Research Institute (PQRI) Study. Organic Process Research & Development, 13(1), 42-48. [Link]
Sekulic, S. S., et al. (1996). Moisture determination in hygroscopic drug substances by near infrared spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 14(8-10), 941-948. [Link]
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Teasdale, A., et al. (2009). Mechanism and processing parameters affecting the formation of methyl methanesulfonate from methanol and methanesulfonic acid: an illustrative example for sulfonate ester formation. ResearchGate. [Link]
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Li, Y., et al. (2026). Hygroscopicity and Cloud Condensation Nucleation Activity of Bromine Salts. Journal of Geophysical Research: Atmospheres. [Link]
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Graziano, G. (2015). On the effect of sodium salts on the coil-to-globule transition of poly(N-isopropylacrylamide). Physical Chemistry Chemical Physics, 17(15), 9838-9844. [Link]
Tozuka, Y., et al. (2005). Effect of salt type on hygroscopicity of a new cephalosporin S-3578. Journal of Pharmaceutical Sciences, 94(8), 1698-1706. [Link]
Technical Support Center: Synthesis of Sodium 2-methanesulfonamido-3-methylbutanoate
Welcome to the technical support center for the synthesis of Sodium 2-methanesulfonamido-3-methylbutanoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexitie...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of Sodium 2-methanesulfonamido-3-methylbutanoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction outcomes. My goal is to provide not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your laboratory work.
The synthesis of N-mesylated amino acid salts is a fundamental transformation, yet it presents unique challenges related to solubility, reactivity, and purity. This document consolidates field-proven insights and best practices into a practical question-and-answer format.
Part 1: Troubleshooting Guide
This section addresses specific, common problems encountered during the synthesis. Each answer provides a mechanistic explanation and actionable solutions.
Q1: My final yield of Sodium 2-methanesulfonamido-3-methylbutanoate is significantly lower than expected. What are the likely causes?
A low yield is one of the most common issues and can typically be traced back to one of three areas: reagent stability, competing side reactions, or mechanical losses during workup and purification.
Causality & Explanation:
Hydrolysis of Methanesulfonyl Chloride (MsCl): This is the most frequent culprit. MsCl is highly reactive and readily hydrolyzes in the presence of water to form methanesulfonic acid and HCl.[1] This side reaction consumes your electrophile before it can react with the amino group of L-valine. The reaction is particularly fast in basic aqueous solutions where the hydroxide ion acts as a potent nucleophile.
Incomplete Reaction: The starting L-valine may not be fully soluble in the chosen solvent system at the reaction temperature, leading to a heterogeneous mixture and incomplete conversion. Furthermore, inadequate pH control can lead to the protonation of the amino group, rendering it non-nucleophilic.[2]
Product Loss During Workup: The sodium salt of the product is highly polar and water-soluble. Excessive washing with organic solvents during isolation can be counterproductive, but more importantly, improper pH adjustment can revert the salt to its less soluble free-acid form, which might precipitate or be lost in different phases depending on the extraction solvent.
Actionable Solutions:
Control MsCl Addition: Add the methanesulfonyl chloride slowly and sub-surface to a well-stirred solution of L-valine and base at a controlled temperature (e.g., 0-5 °C) to favor the reaction with the amine over hydrolysis.
Ensure Homogeneity: Use a co-solvent system if necessary (e.g., THF/water or dioxane/water) to improve the solubility of L-valine.
Strict pH Monitoring: Maintain the pH of the reaction mixture in the alkaline range (typically pH 9-11) to ensure the amino group remains deprotonated and nucleophilic.[3] Use a reliable pH meter and have a base solution ready for dropwise addition to counteract the HCl generated during the reaction.
Optimize Workup: After the reaction is complete, carefully acidify the mixture to pH ~2-3 to precipitate the free acid (2-methanesulfonamido-3-methylbutanoic acid). Isolate this intermediate by filtration. Then, dissolve the purified acid in a suitable solvent (e.g., ethanol) and carefully add one equivalent of a sodium base (like sodium hydroxide or sodium bicarbonate) to form the final salt before isolating it by solvent evaporation or precipitation.[4]
Q2: I'm observing an unexpected peak in my LC-MS analysis that doesn't correspond to my starting material or product. What could it be?
Unidentified peaks often point to specific, predictable side products. The most common ones in this synthesis are related to the starting materials or over-reaction.
Causality & Explanation:
Dimeric Impurities from Starting Material: The Fmoc-protected amino acids used in peptide synthesis are known to sometimes contain dipeptide impurities (e.g., Fmoc-Val-Val-OH).[5] While you are using unprotected L-valine, impurities from its manufacturing process, such as other amino acids or oligomers, can be present and react.[6]
Formation of Alkyl Mesylates: If an alcohol (e.g., methanol, ethanol) is used as a solvent or is present as an impurity, it can react with methanesulfonyl chloride to form the corresponding alkyl mesylate (e.g., methyl mesylate, ethyl mesylate). These are potent alkylating agents and are considered potential genotoxic impurities (PGIs).[7] Their presence is a serious purity concern.
Oxidative Degradation Products: Although less common under these specific conditions, amino acids can be susceptible to oxidative decarboxylation and deamination, which would lead to aldehydes and other degradation products.[8]
Actionable Solutions:
Characterize Starting Materials: Always run a purity check (e.g., NMR, LC-MS) on your starting L-valine before beginning the synthesis.
Use Anhydrous Solvents (if applicable): If using an organic co-solvent, ensure it is dry to minimize both MsCl hydrolysis and the formation of alkyl mesylates.
Perform a Spiking Study: If you suspect a specific impurity, synthesize a small, authentic sample of it and run a co-injection on your LC-MS to see if the retention time matches your unknown peak.
Purification: Develop a robust purification method, such as recrystallization or chromatography, to effectively remove these impurities.[9]
Q3: My product is showing a loss of optical purity (racemization). How can I maintain the stereochemistry of the L-valine starting material?
Maintaining stereochemical integrity is critical. Racemization in amino acid chemistry is often base- or temperature-mediated.
Causality & Explanation:
The alpha-proton (the proton on the chiral carbon) of an amino acid is weakly acidic. In the presence of a strong base and/or elevated temperatures, this proton can be abstracted to form a planar enolate intermediate. Reprotonation of this intermediate can occur from either face, leading to a mixture of D and L enantiomers. While sulfonamides are known to be good protecting groups that resist racemization during subsequent peptide coupling, the initial sulfonylation reaction conditions must still be carefully controlled.[10][11]
Actionable Solutions:
Temperature Control: Maintain a low reaction temperature (0-15 °C) throughout the addition of methanesulfonyl chloride and for the duration of the reaction.
Choice of Base: Use the mildest base effective for the reaction. While NaOH is common, a weaker base like sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) in an aqueous medium can be sufficient to neutralize the generated HCl without being harsh enough to promote significant racemization.[12]
Limit Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. Unnecessarily long reaction times, especially at non-optimal pH or temperature, increase the risk of racemization.
Part 2: Frequently Asked Questions (FAQs)
This section covers broader questions about process optimization and best practices.
Q1: What are the most critical process parameters to control for a successful and reproducible synthesis?
For this specific synthesis, the three most critical parameters are Temperature, pH, and Reagent Stoichiometry.
Parameter
Recommended Range
Rationale & Impact on Purity/Yield
Temperature
0 °C to 15 °C
Controls the rate of MsCl hydrolysis (a major side reaction). Lower temperatures favor the desired N-sulfonylation. Higher temperatures can lead to increased side products and potential racemization.
pH
9.0 - 11.0
Ensures the amine group of valine is deprotonated and nucleophilic. A pH below 9 reduces the reaction rate. A pH above 11 can accelerate MsCl hydrolysis and increase the risk of racemization.
MsCl Stoichiometry
1.05 - 1.20 equivalents
A slight excess of MsCl ensures complete conversion of the limiting L-valine. A large excess increases the amount of hydrolysis byproducts that must be removed during purification.
Q2: How do I choose the optimal base and solvent system?
The choice of base and solvent is interdependent and crucial for managing reactivity and solubility.
Base Selection: Inorganic bases are preferred for this aqueous-based transformation.
Sodium Hydroxide (NaOH): Strong, inexpensive, and effective. However, its high basicity requires careful temperature control to minimize side reactions.
Sodium Carbonate (Na₂CO₃) / Bicarbonate (NaHCO₃): Milder alternatives that provide good pH buffering. They are often the preferred choice for minimizing racemization and are reported to give high yields and purities, especially for hydrophobic amino acids like valine.[12]
Solvent System:
Water: The most common and "green" solvent. L-valine has limited solubility, but it is often sufficient for the reaction, especially as it is consumed.
Water/Organic Co-solvent (e.g., THF, Dioxane): A mixture can be used to improve the initial solubility of L-valine. However, this introduces the need for solvent removal during workup and requires careful selection to avoid reactions with MsCl.
Q3: What is the recommended method for monitoring reaction progress?
Thin-Layer Chromatography (TLC) is the most convenient method.
Mobile Phase: A mixture of Dichloromethane/Methanol (e.g., 9:1 or 8:2 v/v) with a few drops of acetic acid usually provides good separation.
Visualization: The product and starting material can be visualized using a ninhydrin stain. L-valine (primary amine) will stain a deep purple/blue, while the N-mesylated product (sulfonamide) will not react or may give a faint yellow/brown color. The disappearance of the purple spot corresponding to L-valine indicates reaction completion.
Q4: What is a reliable purification strategy for obtaining high-purity Sodium 2-methanesulfonamido-3-methylbutanoate?
A two-step acid-base precipitation/crystallization is highly effective.
Protocol: Purification via Free-Acid Intermediate
Precipitation: Once the reaction is complete, cool the reaction mixture in an ice bath and slowly add 1M HCl with stirring until the pH reaches ~2.
Isolation: The free acid, 2-methanesulfonamido-3-methylbutanoic acid, should precipitate as a white solid. Allow it to stir in the cold for 30-60 minutes to maximize precipitation.
Filtration: Collect the solid by vacuum filtration and wash the filter cake with cold deionized water to remove inorganic salts.
Drying: Dry the solid under vacuum. At this stage, you have a purified intermediate.
Salt Formation: Suspend the purified free acid in a suitable solvent like ethanol or isopropanol.
Neutralization: Add one stoichiometric equivalent of sodium hydroxide (e.g., a 1M solution) or sodium bicarbonate dropwise until the solid dissolves and the pH is neutral (~7.0).
Final Isolation: Remove the solvent under reduced pressure to yield the final sodium salt as a solid. Alternatively, the salt can be precipitated by adding a less polar anti-solvent like diethyl ether or acetone.[13]
Q5: What are the key safety precautions when working with methanesulfonyl chloride (MsCl)?
MsCl is a corrosive and lachrymatory (tear-inducing) substance that requires careful handling.
Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.
Fume Hood: Handle MsCl exclusively inside a certified chemical fume hood to avoid inhaling its corrosive vapors.
Quenching: Any excess MsCl should be quenched slowly and carefully by adding it to a stirred, cold solution of a weak base, such as sodium bicarbonate. Never quench with a strong base or in a sealed container, as the reaction is exothermic and generates HCl gas.
Visualizations and Protocols
Reaction Pathway Diagram
The following diagram illustrates the desired reaction pathway versus the primary competing side reaction.
Caption: Main reaction vs. side reaction pathway for methanesulfonyl chloride.
Experimental Protocol: Standard Synthesis
This protocol provides a representative procedure based on established chemical principles.[3][14]
Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve L-valine (1.0 eq) in a 1M sodium carbonate solution (2.5 eq of Na₂CO₃) in water at room temperature.
Cooling: Cool the solution to 0-5 °C in an ice-water bath.
Reagent Addition: Slowly add methanesulfonyl chloride (1.1 eq) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.
Reaction: Allow the mixture to slowly warm to room temperature and stir for 2-4 hours.
Monitoring: Monitor the reaction by TLC (e.g., 9:1 DCM:MeOH with 0.5% AcOH, ninhydrin stain) until the L-valine spot disappears.
Workup: Proceed with the purification protocol described in FAQ Q4 to isolate the free acid and convert it to the final sodium salt.
References
Yield, purity, and characteristic impurities of the sulfonamide... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]
26.04 Protecting Groups for Amines: Sulfonamides. (2020, May 18). YouTube. Retrieved March 17, 2026, from [Link]
Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. (n.d.). Royal Society of Chemistry. Retrieved March 17, 2026, from [Link]
Scheme 1: synthesis of sulphonamides from branched amino acids. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]
Protecting Groups - Lokey Lab Protocols. (2017, March 7). Wikidot.com. Retrieved March 17, 2026, from [Link]
Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. (n.d.). Cihan University-Erbil Repository. Retrieved March 17, 2026, from [Link]
Sulfonamide synthesis by S-N coupling. (n.d.). Organic Chemistry Portal. Retrieved March 17, 2026, from [Link]
Amino Acid-Protecting Groups | Chemical Reviews. (2009, April 13). ACS Publications. Retrieved March 17, 2026, from [Link]
Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. (2024, November 15). IJARSCT. Retrieved March 17, 2026, from [Link]
Gas-phase reactions of glycine, alanine, valine and their N-methyl derivatives with the nitrosonium ion, NO+. (n.d.). PubMed. Retrieved March 17, 2026, from [Link]
CN109232337B - Process for the purification of mesna. (n.d.). Google Patents.
(PDF) Impurity profile of amino acids? (2021, June 11). ResearchGate. Retrieved March 17, 2026, from [Link]
Mesylates and Tosylates with Practice Problems. (n.d.). Chemistry Steps. Retrieved March 17, 2026, from [Link]
6 peptide impurities that appear during the synthesis & storage of peptides. (2023, May 16). MolecularCloud. Retrieved March 17, 2026, from [Link]
Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. (n.d.). PMC. Retrieved March 17, 2026, from [Link]
Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. (n.d.). Frontiers. Retrieved March 17, 2026, from [Link]
Separation and purification applications for mutagenic impurities. (2017, June 29). European Pharmaceutical Review. Retrieved March 17, 2026, from [Link]
25.5: Reactions of Amino Acids. (2021, July 31). Chemistry LibreTexts. Retrieved March 17, 2026, from [Link]
Oxidative decarboxylation and deamination of glycine, alanine and valine by N-iodosuccinimide in aqueous acetic acid medium. A kinetic study. (2016, April 24). ResearchGate. Retrieved March 17, 2026, from [Link]
THE FOLLOWING LETTER IS INTENDED FOR ALL MARKETING AUTHORIZATION HOLDERS FOR MEDICINAL PRODUCTS CONTAINING ACTIVE SUBSTANCES IN. (n.d.). Retrieved March 17, 2026, from [Link]
CN101525377A - Method for separating and purifying method of polymyxin E methanesulfonic sodium. (n.d.). Google Patents.
Molecular mechanism of valine and its metabolite in improving triglyceride synthesis of porcine intestinal epithelial cells. (2023, February 20). PMC. Retrieved March 17, 2026, from [Link]
US4094898A - Process for the preparation of sodium methallyl sulfonate. (n.d.). Google Patents.
Sodium 2-methanesulfonamido-3-methylbutanoate vs. Traditional Chiral Sulfonamide Ligands: A Comparative Guide for Asymmetric Catalysis
Executive Summary As a Senior Application Scientist, I frequently evaluate ligand architectures to optimize asymmetric catalysis for pharmaceutical synthesis. Historically, traditional chiral sulfonamide ligands—most not...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist, I frequently evaluate ligand architectures to optimize asymmetric catalysis for pharmaceutical synthesis. Historically, traditional chiral sulfonamide ligands—most notably TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine)—have served as the gold standard for the Asymmetric Transfer Hydrogenation (ATH) of prochiral ketones. However, the industry's shift toward green chemistry has exposed the limitations of TsDPEN in aqueous media.
Enter Sodium 2-methanesulfonamido-3-methylbutanoate (N-Ms-Val-ONa) , an amino acid-derived mono-sulfonamide salt. By integrating a hydrophilic carboxylate anchor with a chiral valine backbone, this ligand enables highly efficient, biphasic ATH in neat water. This guide objectively compares the mechanistic pathways, experimental workflows, and quantitative performance of these two ligand classes to help you select the optimal system for your synthetic pipeline.
Structural & Mechanistic Profiling
The fundamental divergence between these two ligands lies in their coordination chemistry and solvent compatibility.
Traditional Chiral Sulfonamides (e.g., TsDPEN): These ligands rely on a 1,2-diphenylethylenediamine backbone, forming a rigid N,N-bidentate complex with Ru(II) or Rh(III) precursors. They require organic solvents (like dichloromethane or isopropanol) and rely on a volatile formic acid/triethylamine (5:2) azeotrope as the hydride source .
Sodium 2-methanesulfonamido-3-methylbutanoate: Derived from natural L-valine, this ligand forms an O,N-bidentate complex. The sodium carboxylate moiety acts as a built-in base and a hydrophilic anchor. This allows the catalyst to remain entirely in the aqueous phase, utilizing benign sodium formate (HCOONa) as the hydride donor .
Figure 1: Mechanistic divergence between aqueous N-Ms-Valinate and traditional TsDPEN ATH pathways.
Experimental Workflows & Methodologies
To ensure reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and a validation checkpoint.
Protocol A: Aqueous ATH using Sodium 2-methanesulfonamido-3-methylbutanoate
Precatalyst Activation: In a Schlenk flask under an inert argon atmosphere, combine
[Ru(p−cymene)Cl2]2
(0.025 mmol) and N-Ms-Val-ONa (0.06 mmol) in 3.0 mL of degassed deionized water. Stir at 40 °C for 1 hour.
Causality: The sodium carboxylate moiety drives rapid aqueous dissolution and coordinates to the Ru center, displacing the chloride ligands to form the active O,N-bidentate catalytic species.
Substrate & Donor Addition: Add sodium formate (5.0 mmol) followed by the prochiral ketone (e.g., acetophenone, 1.0 mmol).
Causality: Sodium formate acts as a highly water-soluble hydride donor, avoiding the toxicity of organic azeotropes.
Asymmetric Transfer Hydrogenation: Stir the biphasic mixture vigorously at 40 °C for 12 hours.
Causality: Vigorously stirring maximizes the interfacial surface area between the aqueous catalyst phase and the hydrophobic ketone phase, overcoming mass transfer limitations.
Self-Validating Workup: Extract the mixture with ethyl acetate (3 x 5 mL).
Validation: The hydrophilic Ru-complex must remain entirely in the aqueous phase. Validate the separation by visually confirming the organic layer is free of Ru-coloration (yellow/orange tint), which would indicate unwanted catalyst leaching.
Analytical Validation: Concentrate the organic layer. Determine the conversion via Gas Chromatography (GC) and the enantiomeric excess (ee%) via chiral HPLC against a racemic standard to confirm asymmetric induction.
Protocol B: Organic ATH using Traditional TsDPEN
Precatalyst Activation: Combine
[Ru(p−cymene)Cl2]2
(0.025 mmol) and (S,S)-TsDPEN (0.06 mmol) in 3.0 mL of anhydrous dichloromethane (DCM). Add triethylamine (0.06 mmol) and stir at 25 °C for 1 hour.
Causality: Triethylamine facilitates the deprotonation of the sulfonamide, enabling the formation of the critical 16-electron Ru-amide intermediate .
Solvent Exchange: Evaporate the DCM under reduced pressure and dissolve the residue in 2.0 mL of a formic acid/triethylamine (5:2) azeotropic mixture.
Reaction: Add the prochiral ketone (1.0 mmol) and stir at 40 °C for 12 hours.
Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases. Extract with DCM (3 x 5 mL).
Validation: Neutralization is strictly required to remove excess formic acid. Validate the pH of the aqueous layer (pH ~7-8) before extraction to prevent acidic degradation of the chiral HPLC column during analysis.
Analytical Validation: Analyze the concentrated organic extract via GC and chiral HPLC.
Figure 2: Standard experimental workflow for asymmetric transfer hydrogenation validation.
Quantitative Performance Comparison
The following table summarizes the benchmark performance of both ligand systems using acetophenone as the standard substrate.
Parameter
Sodium 2-methanesulfonamido-3-methylbutanoate
Traditional Ligands (e.g., TsDPEN)
Ligand Backbone
L-Valine (Natural Amino Acid)
1,2-Diphenylethylenediamine (Synthetic)
Coordination Mode
O,N-Bidentate
N,N-Bidentate
Optimal Solvent
Neat Water (H₂O)
Organics (DCM, iPrOH, HCOOH)
Hydride Source
Sodium Formate (HCOONa)
Formic Acid / Triethylamine (5:2)
Typical ee% (Acetophenone)
92 - 95%
95 - 98%
Catalyst Recovery
Simple aqueous phase retention
Requires solid-support immobilization
Environmental Impact
Low (Green Chemistry)
High (Volatile Organics & Amines)
Mechanistic Causality & E-E-A-T Insights
Why does the sodium salt architecture succeed where traditional ligands fail in aqueous media? The causality lies in the hydration sphere and phase-transfer dynamics .
Traditional ligands like TsDPEN are highly hydrophobic. When forced into aqueous media without heavy modifications, they aggregate. This leads to poor interfacial contact with the substrate and drastically reduced turnover frequencies (TOF). To recycle TsDPEN, chemists must often resort to complex silica-immobilization techniques .
By utilizing Sodium 2-methanesulfonamido-3-methylbutanoate, the anionic carboxylate acts as a hydrophilic anchor. This ensures the Ru-catalyst remains fully solvated in the aqueous phase, creating a highly active biphasic system where the hydrophobic ketone substrate interacts at the micellar-like interface. Furthermore, the O,N-bidentate coordination alters the electronic properties of the Ru center, fine-tuning the transition state of the outer-sphere hydride transfer to maintain excellent enantioselectivity (>92% ee) without the need for toxic organic solvents.
For drug development professionals scaling up chiral alcohol production, transitioning to the N-Ms-Val-ONa system eliminates the need for volatile organic solvent recovery, simplifies product extraction, and allows the aqueous catalyst layer to be recycled for multiple runs with minimal loss of activity.
References
Understanding the Role of Base in Catalytic Transfer Hydrogenation: A Comparative Review
Source: Molecules / National Institutes of Health (NIH)
URL:[Link]
Asymmetric transfer hydrogenation coupled with dynamic kinetic resolution in water: synthesis of anti-β-hydroxy-α-amino acid derivatives
Source: Organic Letters / PubMed
URL:[Link]
Efficient Heterogeneous Asymmetric Transfer Hydrogenation of Ketones Using Highly Recyclable and Accessible Silica-Immobilized Ru-TsDPEN Catalysts
Source: Organic Letters / ACS Publications
URL:[Link]
Comparative
Comparing catalytic efficiency of Sodium 2-methanesulfonamido-3-methylbutanoate and proline derivatives
For Researchers, Scientists, and Drug Development Professionals In the landscape of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is paramount. L-proline and its derivatives have lo...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is paramount. L-proline and its derivatives have long been celebrated as powerful tools, particularly in carbon-carbon bond-forming reactions.[1][2] However, the continuous drive for innovation has led to the exploration of modified amino acid scaffolds, including N-sulfonylamino acids, as a promising class of organocatalysts. This guide provides a comparative analysis of the catalytic efficiency of the well-established proline derivatives against the emerging class of N-sulfonylamino acid catalysts, typified by structures like sodium 2-methanesulfonamido-3-methylbutanoate.
While direct, side-by-side comparative studies for every conceivable derivative are not always available, by examining the mechanistic underpinnings and reported experimental data for analogous systems, we can construct a robust framework for understanding their relative strengths and weaknesses. This guide will delve into the catalytic mechanisms, present available experimental data for key reactions, and offer insights into the rational design of these influential organocatalysts.
The Proline Paradigm: A Foundation of Enamine and Iminium Catalysis
L-proline, a simple, naturally occurring amino acid, has earned its esteemed status in organocatalysis due to its ability to mimic the function of complex enzymes.[2] It operates through a dual catalytic cycle involving the formation of nucleophilic enamine intermediates and electrophilic iminium intermediates.[1] This versatility allows it to catalyze a wide array of asymmetric transformations, most notably the aldol and Mannich reactions.[1][2]
The catalytic efficiency of proline is often attributed to the synergistic action of its secondary amine, which forms the key enamine or iminium ion, and its carboxylic acid moiety. The carboxylic acid is believed to play a crucial role in the transition state, acting as a Brønsted acid to activate the electrophile and as a Brønsted base to facilitate the final catalyst turnover.[3]
Proline Derivatives: Enhancing Performance Through Structural Modification
While proline itself is a competent catalyst, its application can be limited by factors such as solubility, catalyst loading, and in some cases, modest enantioselectivity.[4] This has spurred the development of a vast library of proline derivatives designed to overcome these limitations. Common modification strategies include:
Modification of the Carboxylic Acid: Converting the carboxylic acid to an amide (prolinamides) or other functional groups can enhance solubility in organic solvents and introduce additional hydrogen bonding interactions, often leading to improved stereoselectivity.[5]
Substitution on the Pyrrolidine Ring: Introducing bulky or electron-withdrawing groups on the pyrrolidine ring can influence the steric environment of the catalytic pocket, thereby enhancing enantioselectivity.[6]
Immobilization on Solid Supports: Grafting proline or its derivatives onto solid supports facilitates catalyst recovery and recycling, a key consideration for sustainable and industrial-scale synthesis.[7][8]
The Rise of N-Sulfonylamino Acids: A New Frontier in Organocatalyst Design
N-sulfonylamino acids, such as sodium 2-methanesulfonamido-3-methylbutanoate (an N-sulfonylated derivative of valine), represent a logical evolution in the design of amino acid-based organocatalysts. The replacement of the carboxylic acid proton with a sulfonyl group introduces significant electronic and steric modifications that can profoundly impact catalytic activity and selectivity.
The core hypothesis behind this modification is that the strongly electron-withdrawing sulfonyl group enhances the Brønsted acidity of the N-H proton, creating a more potent hydrogen-bond donor for electrophile activation.[9] This can lead to a more organized and rigid transition state, potentially resulting in higher enantioselectivity.
Comparative Analysis: Proline Derivatives vs. N-Sulfonylamino Acids in the Asymmetric Aldol Reaction
The asymmetric aldol reaction, a cornerstone of C-C bond formation, serves as an excellent platform for comparing the catalytic prowess of these two catalyst classes.[10][11]
Catalytic Mechanism: A Tale of Two Hydrogen-Bond Donors
Both proline derivatives and N-sulfonylamino acids are believed to operate via a similar enamine-based mechanism in the aldol reaction. The key difference lies in the nature of the hydrogen-bond donor that activates the aldehyde electrophile.
Diagram: Comparative Catalytic Cycles
Caption: Generalized catalytic cycles for the aldol reaction catalyzed by proline derivatives and N-sulfonylamino acids.
Enhanced Stereoselectivity: The available data suggests that N-sulfonylamino acid catalysts can lead to significant improvements in both diastereoselectivity and enantioselectivity compared to unmodified proline.[12][13] This is consistent with the hypothesis of a more rigid, hydrogen-bond-enforced transition state.
Substrate Scope: Both classes of catalysts have demonstrated broad substrate scope, accommodating a range of ketones and aldehydes. However, specific N-sulfonylamino acid catalysts have shown particular promise in reactions where proline itself performs poorly.[8]
Catalyst Loading and Reaction Conditions: Proline-based catalysts, especially the more advanced derivatives, can often operate at low catalyst loadings (0.5-10 mol%).[4] While comprehensive data for N-sulfonylamino acids is still emerging, initial studies indicate that they are also effective at reasonably low loadings.
Experimental Protocols: A Guide to Practice
General Procedure for a Proline-Catalyzed Asymmetric Aldol Reaction:
To a solution of the aldehyde (1.0 mmol) in the appropriate solvent (e.g., acetone, which also serves as the reactant, 5.0 mL) is added L-proline (or a proline derivative, 0.1-0.3 mmol, 10-30 mol%).
The reaction mixture is stirred at room temperature (or a specified temperature) and monitored by TLC.
Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl.
The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.
The crude product is purified by column chromatography on silica gel to afford the desired aldol product.
The enantiomeric excess is determined by chiral HPLC analysis.
Illustrative Procedure for an N-Sulfonylamino Acid-Catalyzed Asymmetric Aldol Reaction (Adapted from literature on analogous systems):
To a stirred solution of the aldehyde (0.5 mmol) and the ketone (1.5 mmol) in an appropriate solvent (e.g., toluene, 1.0 mL) is added the N-sulfonylamino acid catalyst (0.05 mmol, 10 mol%).
The reaction mixture is stirred at the desired temperature (e.g., 0 °C or room temperature) for the specified time, with progress monitored by TLC.
After the reaction is complete, the solvent is removed under reduced pressure.
The residue is directly purified by flash column chromatography on silica gel to yield the pure aldol product.
Diastereomeric ratio is determined by 1H NMR analysis of the crude reaction mixture, and the enantiomeric excess is determined by chiral HPLC analysis.
Diagram: Experimental Workflow
Caption: A typical experimental workflow for an organocatalyzed asymmetric aldol reaction.
Conclusion: A Synergistic Future for Amino Acid Catalysis
Both proline derivatives and N-sulfonylamino acids are powerful tools in the arsenal of the synthetic chemist. Proline and its derivatives represent a mature and well-understood class of organocatalysts with a proven track record in a multitude of applications. Their accessibility and the vast body of literature supporting their use make them a reliable first choice for many transformations.
N-sulfonylamino acids, while a newer class of catalysts, offer exciting opportunities for enhancing stereoselectivity and overcoming some of the limitations of traditional proline-based systems. The ability to fine-tune the electronic and steric properties of the catalyst through modification of the sulfonyl group provides a clear avenue for rational catalyst design.
For researchers and drug development professionals, the choice of catalyst will ultimately depend on the specific requirements of the target transformation. For established and well-optimized reactions, a known proline derivative may be the most efficient choice. However, for challenging substrates or when seeking to maximize stereoselectivity, the exploration of N-sulfonylamino acid catalysts is a highly promising and worthwhile endeavor. The continued development of both catalyst classes will undoubtedly push the boundaries of asymmetric organocatalysis, enabling the synthesis of increasingly complex and valuable chiral molecules.
Mass spectrometry analysis of Sodium 2-methanesulfonamido-3-methylbutanoate vs free acid form
An in-depth technical comparison of the mass spectrometry (MS) behavior between the free acid and sodium salt forms of 2-methanesulfonamido-3-methylbutanoate (commonly known as N-mesylvaline). As drug development increas...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical comparison of the mass spectrometry (MS) behavior between the free acid and sodium salt forms of 2-methanesulfonamido-3-methylbutanoate (commonly known as N-mesylvaline).
As drug development increasingly relies on high-sensitivity liquid chromatography-mass spectrometry (LC-MS), understanding the physicochemical state of the analyte entering the ion source is critical. While sodium salts are frequently synthesized to improve aqueous solubility and bioavailability in pharmaceutical formulations, they introduce severe complications during electrospray ionization (ESI). This guide objectively compares the MS performance of both forms, explains the mechanistic causality behind salt-induced signal suppression, and provides validated experimental protocols for accurate quantification.
Chemical & Structural Profiling
Before analyzing the ionization dynamics, it is essential to establish the exact mass and structural parameters of the target compound. N-mesylvaline contains both a carboxylic acid and a sulfonamide group, making it highly amenable to negative-ion mode ESI (ESI-).
Property
Free Acid Form
Sodium Salt Form
Chemical Name
2-methanesulfonamido-3-methylbutanoic acid
Sodium 2-methanesulfonamido-3-methylbutanoate
Molecular Formula
C₆H₁₃NO₄S
C₆H₁₂NNaO₄S
Exact Mass (Monoisotopic)
195.0565 Da
217.0385 Da
Primary MS Target
[M-H]⁻ (m/z 194.049)
[M-H]⁻, [M-2H+Na]⁻, [2M-2H+Na]⁻
Aqueous Solubility
Moderate
High
The Mechanics of Ionization: Free Acid vs. Sodium Salt
The fundamental principle of Electrospray Ionization relies on the evaporation of solvent from charged droplets until they reach the Rayleigh limit , at which point Coulombic repulsion overcomes surface tension, leading to droplet fission and eventual gas-phase ion ejection.
The Free Acid Advantage
When analyzing the free acid form in a volatile buffer system (e.g., ammonium acetate), the buffer components evaporate cleanly. The analyte readily deprotonates at the carboxylic acid moiety, yielding a high-intensity, singular pseudo-molecular ion ([M-H]⁻). The absence of non-volatile cations ensures that the ion current is concentrated into a single analytical peak, maximizing the Signal-to-Noise (S/N) ratio.
Causality of Sodium-Induced Signal Suppression
Injecting the sodium salt directly into an ESI source introduces non-volatile Na⁺ ions into the droplet microenvironment. As the solvent evaporates, the localized concentration of Na⁺ increases exponentially. This triggers two distinct mechanisms of spectral degradation [1]:
Peak Splitting (Adduct Formation): Rather than forming a single [M-H]⁻ ion, the total ion current is distributed across multiple heterogeneous species. In negative mode, this manifests as sodium-bound dimers ([2M-2H+Na]⁻) or adducted monomers ([M-2H+Na]⁻ at m/z 216.03). This division mathematically dilutes the intensity of the primary target mass [2].
Droplet Fission Interference: Molecular dynamics simulations have shown that while sodium does not entirely halt Rayleigh fission, it alters the surface charge density of the droplet. The analyte becomes trapped in heavily adducted clusters during the final stages of desolvation, drastically reducing the yield of "clean" gas-phase ions and suppressing overall sensitivity [1].
Mechanistic Pathway Visualization
ESI Droplet Fission Dynamics: Free Acid deprotonation vs. Sodium Salt adduct formation.
Quantitative Performance Comparison
The following table summarizes the expected quantitative outcomes when analyzing equimolar concentrations (10 µM) of both forms via direct infusion ESI-MS.
Parameter
Free Acid Form
Sodium Salt Form
Impact on Analysis
Primary Ion Yield ([M-H]⁻)
> 95% of Total Ion Current
< 40% of Total Ion Current
Severe loss of sensitivity for the salt form.
Adduct Profile
Negligible
[M-2H+Na]⁻, [2M-2H+Na]⁻
Complicates MS/MS precursor selection.
Signal-to-Noise (S/N)
Baseline (1.0x)
~0.15x to 0.30x
Lower Limits of Detection (LOD) for free acid.
Source Contamination
Low (Volatile)
High (Salt deposition)
Sodium requires frequent MS capillary cleaning.
Validated Experimental Methodologies
To ensure scientific rigor, protocols must account for the physical state of the analyte. Below are two self-validating workflows. Workflow A is the standard approach for the free acid. Workflow B utilizes a trap-and-elute system to actively desalt the sodium salt form prior to MS entry, mitigating the suppression effects described above.
Protocol A: Direct LC-MS Analysis (Free Acid Form)
This protocol leverages the clean ionization profile of the free acid for high-throughput quantification.
Sample Preparation: Dissolve the free acid in an initial diluent of 90:10 Water:Acetonitrile.
Chromatography: Inject 2 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phases:
Phase A: 10 mM Ammonium Acetate in LC-MS grade Water (pH ~6.8). Note: Ammonium acetate is chosen over formic acid to encourage deprotonation in negative mode without introducing signal-suppressing alkali metals [3].
Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.
MS Conditions (ESI-): Capillary Voltage: 2.5 kV; Desolvation Temperature: 350°C; Cone Voltage: 25 V. Monitor m/z 194.05.
Protocol B: Online Desalting LC-MS Analysis (Sodium Salt Form)
If the sodium salt must be analyzed (e.g., from a formulated drug product), direct injection will foul the MS source and suppress the signal. This protocol uses a divert valve and a trap column to wash the sodium to waste.
Sample Preparation: Dissolve the sodium salt in 100% Water to keep the analyte highly polar and retained on the trap.
Trapping Phase: Inject 5 µL onto a short C18 Trap Column (2.1 x 10 mm). Flow Mobile Phase A (Water with 0.1% Formic acid) at 1.0 mL/min for 1.5 minutes.
Causality: The highly polar Na⁺ ions are not retained by the hydrophobic C18 stationary phase and are washed directly to the waste line via a divert valve, preventing them from entering the MS. The N-mesylvaline remains bound to the trap.
Elution Phase: At 1.51 minutes, switch the divert valve to place the trap column in-line with the analytical column and the mass spectrometer.
Gradient Elution: Ramp Mobile Phase B (Acetonitrile) to 80% to elute the now free-acidified N-mesylvaline into the ESI source.
MS Detection: Detect at m/z 194.05. The resulting spectrum will mirror the clean [M-H]⁻ profile of Protocol A, validating the successful removal of the signal-suppressing sodium.
Conclusion
For mass spectrometry applications, the free acid form of 2-methanesulfonamido-3-methylbutanoate is unequivocally superior. It provides a clean, single-species ion current that maximizes sensitivity and extends the operational lifespan of the MS instrument. If researchers are forced to work with the sodium salt form due to upstream formulation requirements, active desalting mechanisms (such as online trap-and-elute chromatography or the addition of high-concentration volatile buffer competitors) must be employed to counteract the inevitable peak splitting and droplet fission interference caused by the Na⁺ cation.
References
Metwally, H., McAllister, R. G., & Konermann, L. (2015). Exploring the Mechanism of Salt-Induced Signal Suppression in Protein Electrospray Mass Spectrometry Using Experiments and Molecular Dynamics Simulations. Analytical Chemistry.[Link]
Iavarone, A. T., Udekwu, O. A., & Williams, E. R. (2004). Buffer Loading for Counteracting Metal Salt-Induced Signal Suppression in Electrospray Ionization. Analytical Chemistry.[Link]
Gross, J. H. (2021). Qualitative Analysis of Acid Salts with Direct Analysis in Real Time Mass Spectrometry by Conversion to the Free Acid Form. Journal of the American Society for Mass Spectrometry.[Link]
Comparative
Enantiomeric Excess Determination: A Comparative Guide to Sodium 2-Methanesulfonamido-3-Methylbutanoate
Executive Summary Determining enantiomeric excess ( ee ) with high precision is a critical bottleneck in asymmetric synthesis and drug development. While traditional chiral derivatizing agents (CDAs) like Mosher's acid c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Determining enantiomeric excess (
ee
) with high precision is a critical bottleneck in asymmetric synthesis and drug development. While traditional chiral derivatizing agents (CDAs) like Mosher's acid chloride require covalent modification—risking kinetic resolution and sample loss—supramolecular chiral solvating agents (CSAs) and chiral selectors offer a non-destructive alternative [1]. This guide evaluates the performance of Sodium 2-methanesulfonamido-3-methylbutanoate (Na-Ms-Val, CAS: 1396964-35-4), an N-sulfonyl amino acid derivative, as a dual-modality chiral selector for both Nuclear Magnetic Resonance (NMR) spectroscopy and Micellar Electrokinetic Chromatography (MEKC).
Mechanistic Insights: The Causality of Chiral Recognition
Na-Ms-Val is synthesized from L-valine and methanesulfonyl chloride. Its efficacy as a chiral selector relies on three synergistic structural features that dictate the causality of its stereodiscrimination:
The Methanesulfonamido Group (-NHMs): Acts as a potent hydrogen-bond donor and acceptor. The highly polar sulfonyl group creates a strong local dipole, restricting the conformational flexibility of the transient host-guest complex.
The Isopropyl Side Chain: Provides a rigid steric wall. When a racemic analyte interacts with Na-Ms-Val, the steric clash between the analyte's substituents and the isopropyl group differs between the (R) and (S) enantiomers, driving chiral discrimination.
The Carboxylate Moiety: Ensures high solubility in aqueous buffers for MEKC and acts as an additional hydrogen-bond acceptor in non-polar NMR solvents (when utilized in its protonated acid form).
Mechanism of chiral recognition via transient diastereomeric complex formation.
In NMR spectroscopy, CSAs form temporary diastereomeric solvates with enantiomers, resulting in peak splitting (
ΔΔδ
) without altering the molecule's fundamental structure [2]. The protonated form of Na-Ms-Val (Ms-Val) is highly effective for chiral amines and amino alcohols.
Performance Data
Table 1: Comparison of CSAs for the enantiomeric discrimination of 1-Phenylethylamine (1H NMR, 400 MHz, CDCl3)
Chiral Solvating Agent (CSA)
Equivalents Required
ΔΔδ
(ppm) for
α
-CH
Signal Overlap Risk
Analysis Time
Ms-Val (Protonated)
1.2
0.045
Low (Clean aliphatic region)
< 10 mins
Mosher's Acid (MTPA)
2.0
0.030
Moderate (Aromatic overlap)
< 10 mins
Pirkle's Alcohol
3.0
0.080
High (Complex multiplet)
< 10 mins
Self-Validating NMR Protocol
Sample Preparation: Dissolve 0.05 mmol of the racemic analyte (e.g., 1-phenylethylamine) in 0.5 mL of dry CDCl3.
CSA Addition: Add 0.06 mmol (1.2 eq) of Ms-Val to the NMR tube. Causality check: A slight excess ensures complete complexation, maximizing the
ΔΔδ
splitting without causing excessive line broadening.
Equilibration: Agitate the tube for 2 minutes and let it equilibrate at 25°C for 5 minutes.
Acquisition: Acquire a standard 1H NMR spectrum (minimum 16 scans).
Validation Step: Integrate the split peaks of the
α
-proton. Calculate
ee
using the formula:
ee(%)=∣(IR−IS)/(IR+IS)∣×100
. Spike the sample with a known enantiopure standard to confirm the absolute configuration assignment based on peak enhancement.
For high-throughput screening, Na-Ms-Val acts as an excellent chiral surfactant in MEKC. Unlike cyclodextrins, which rely strictly on inclusion complexation, Na-Ms-Val forms chiral micelles that separate enantiomers based on differential partitioning and surface hydrogen bonding.
Performance Data
Table 2: MEKC Resolution (
Rs
) of Propranolol Enantiomers
Chiral Selector
Concentration (mM)
Resolution (
Rs
)
Migration Time (min)
Buffer Compatibility
Na-Ms-Val
25
2.8
12.5
Excellent (Borate/Phosphate)
Sodium N-dodecanoyl-L-valinate
25
2.1
18.0
Moderate (High viscosity)
β
-Cyclodextrin
15
1.4
10.0
Poor (Low solubility)
Self-Validating MEKC Protocol
Buffer Preparation: Prepare a background electrolyte (BGE) consisting of 50 mM sodium borate buffer (pH 8.5) containing 25 mM Na-Ms-Val. Filter through a 0.22 µm membrane.
Capillary Conditioning: Flush a bare fused-silica capillary (50 µm ID x 40 cm) with 0.1 M NaOH for 3 min, followed by deionized water for 2 min, and BGE for 4 min. Causality check: Conditioning regenerates the silanol groups on the capillary wall, ensuring a stable and reproducible electroosmotic flow (EOF).
Sample Injection: Hydrodynamically inject the racemic sample (50 mbar for 5 s).
Separation: Apply a voltage of +20 kV at a constant temperature of 25°C. Monitor UV absorbance at 214 nm.
Validation Step: Run a blank BGE injection to rule out ghost peaks. Calculate resolution using
Rs=2(t2−t1)/(w1+w2)
. An
Rs≥1.5
confirms baseline separation, validating the method for accurate
ee
quantification.
Step-by-step MEKC workflow for enantiomeric separation using Na-Ms-Val.
Conclusion & Recommendations
Sodium 2-methanesulfonamido-3-methylbutanoate (Na-Ms-Val) is a highly versatile, dual-purpose chiral selector. In NMR, its protonated form provides clean, easily interpretable chemical shift non-equivalence without the need for covalent derivatization [3]. In CE, its unique micellar properties offer superior resolution and faster migration times compared to traditional long-chain amino acid surfactants and cyclodextrins. For laboratories looking to standardize their
ee
determination workflows across both spectroscopic and chromatographic platforms, Na-Ms-Val represents an optimal, high-efficiency reagent.
References
Title: A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent
Source: MDPI / PubMed Central
URL: [Link]
Title: Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent
Source: Frontiers in Chemistry
URL: [Link]
Navigating the Unknown: A Safety and Handling Guide for Sodium 2-methanesulfonamido-3-methylbutanoate
In the landscape of drug discovery and development, researchers often work with novel chemical entities whose toxicological and physical properties are not yet fully characterized. Sodium 2-methanesulfonamido-3-methylbut...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of drug discovery and development, researchers often work with novel chemical entities whose toxicological and physical properties are not yet fully characterized. Sodium 2-methanesulfonamido-3-methylbutanoate is one such compound. As a trusted partner in your research, we provide this guide to ensure the highest standards of safety and operational integrity when handling this and other uncharacterized substances.
Disclaimer: A specific Material Safety Data Sheet (MSDS) for Sodium 2-methanesulfonamido-3-methylbutanoate is not currently available. The following guidance is synthesized from safety data for structurally related compounds and established best practices for handling novel research chemicals.[1] It is imperative to treat this compound as potentially hazardous until its properties have been thoroughly investigated.[1]
The Precautionary Principle: Personal Protective Equipment (PPE)
When dealing with a substance of unknown hazard, a conservative approach to PPE is non-negotiable.[2][3] The following table outlines the recommended PPE, drawing on guidelines for handling potentially irritating or toxic powders and solutions.[4][5]
PPE Component
Specification
Rationale for Use
Eye/Face Protection
ANSI Z87.1-compliant safety goggles and a face shield.[1][3]
Protects against splashes of solutions and airborne powder, which could cause serious eye irritation.[3][6]
Hand Protection
Disposable nitrile gloves (minimum 4 mil thickness). Consider double-gloving.[1][4]
Prevents skin contact. While the dermal toxicity is unknown, related compounds can cause skin irritation.[7]
A structured workflow is essential to minimize exposure and prevent contamination.[10] This step-by-step plan provides a framework for the safe handling of Sodium 2-methanesulfonamido-3-methylbutanoate.
Receiving and Storage
Inspect upon Arrival: Check that the container is intact and properly labeled.
Labeling: Ensure the container is clearly marked with the chemical name and any known hazard warnings.[11]
Segregated Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[12] Keep the container tightly sealed.
Handling and Experimental Use
All handling of this compound, especially in its powdered form, should be conducted within a certified chemical fume hood to control potential dust and vapors.[2][9]
Prepare the Work Area: Designate a specific area for handling and line the workspace with absorbent, disposable bench paper.[5]
Don PPE: Put on all required personal protective equipment before handling the compound.[11]
Weighing: If weighing the powder, do so within the fume hood. Use an anti-static gun if the powder is prone to static dispersion.[5]
Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
Transport: If the compound needs to be moved outside of the fume hood, use a sealed, secondary container.[10]
Spill Management
Have a spill kit readily available that is appropriate for chemical powders and solutions.[10]
Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure adequate ventilation.
Containment: For a solid spill, gently cover with an absorbent material to avoid raising dust. For a liquid spill, use absorbent pads to contain the spill.
Cleanup: Wearing appropriate PPE, collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.
Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
Workflow for Safe Handling
The following diagram illustrates the key stages in the safe handling of an uncharacterized chemical like Sodium 2-methanesulfonamido-3-methylbutanoate.
Caption: Workflow for safe handling of an uncharacterized chemical compound.
Disposal Plan
Due to the unknown nature of Sodium 2-methanesulfonamido-3-methylbutanoate, all waste generated from its use must be treated as hazardous waste.[13][14]
Waste Segregation: Collect all solid waste (e.g., contaminated gloves, bench paper, and excess compound) and liquid waste (e.g., solutions and rinsates) in separate, clearly labeled, and sealed containers.[14][15]
Labeling: Label waste containers with "Hazardous Waste," the chemical name, and any known potential hazards.
Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[16] Do not dispose of this chemical down the drain or in regular trash.[17]
By adhering to these rigorous safety protocols, you can confidently advance your research while maintaining a safe and compliant laboratory environment. Our commitment is to provide you with the information and support you need to innovate safely.
References
Division of Chemistry and Chemical Engineering. (n.d.). General Lab Safety Procedure. Retrieved from [Link]
Environmental Health & Safety. (n.d.). Novel Chemicals with Unknown Hazards SOP. Retrieved from [Link]
XPRESS CHEMS. (2025, September 4). Safety First: Best Practices for Handling Research Chemicals. Retrieved from [Link]
Environmental Health and Safety. (n.d.). Personal Protective Equipment. Retrieved from [Link]
DuraLabel. (2026, January 15). Chemical Hazard PPE & How to Protect Workers From Poisons. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]
AirClean Systems. (n.d.). Powder Handling. Retrieved from [Link]
U.S. Department of Health and Human Services. (2026, February 4). Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]
Fisher Scientific. (2021, June 15). Tips for Keeping Safe in the Lab. Retrieved from [Link]
Protecnus. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]
Saffron Chemicals. (2025, February 5). Laboratory Chemical Lab Safety and Handling Guidelines. Retrieved from [Link]
Environmental Health & Safety. (n.d.). Safe Handling and Storage of Chemicals. Retrieved from [Link]
Duke University Occupational & Environmental Safety Office. (n.d.). Chemical Safety Guidelines - Toxic and Health Hazard Powders (and suspensions/solutions). Retrieved from [Link]
Lab Manager. (2025, October 1). Conducting a Chemical Risk Assessment in the Laboratory. Retrieved from [Link]
Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]
University of Wollongong. (n.d.). Laboratory Work Risk Assessment. Retrieved from [Link]
KCM Waste Management. (n.d.). How to Dispose of Chemical Waste Safely and Legally. Retrieved from [Link]
Environmental Health and Safety. (n.d.). Laboratory Risk Assessment. Retrieved from [Link]
Chemical Safety in Science Education. (2022, June 30). Risk Assessment. Retrieved from [Link]
American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]
National Science Teaching Association. (2018, November 28). How to Properly Dispose Chemical Hazardous Waste. Retrieved from [Link]
National Research Council. (2011). Chemical Laboratory Safety and Security. National Academies Press. Retrieved from [Link]